5-Bromofuran-3-carbonyl chloride

• CAS: 162848-21-7

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Properties and Orthogonal Reactivity of 5-Bromofuran-3-carbonyl chloride

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Structural Logic

In modern drug discovery and complex library synthesis, building blocks that offer programmable, orthogonal reactivity are invaluable. 5-Bromofuran-3-carbonyl chloride is a quintessential example of such a bifunctional scaffold. Derived from its stable precursor, 5-bromofuran-3-carboxylic acid[1], this highly reactive acyl chloride features two distinct electrophilic sites:

• The Acyl Chloride Carbon: Highly polarized and susceptible to rapid nucleophilic acyl substitution at low temperatures.

• The C5-Bromine Position: An electron-rich heteroaryl halide that is inert to standard nucleophiles but highly active towards palladium-catalyzed oxidative addition at elevated temperatures.

This distinct separation of activation energies allows chemists to perform sequential, chemoselective functionalizations without the need for protecting groups. This whitepaper details the physicochemical properties, mechanistic causality, and self-validating experimental protocols required to harness this building block effectively.

Physicochemical Properties & Quantitative Data

Because 5-bromofuran-3-carbonyl chloride is highly moisture-sensitive and prone to hydrolysis, it is rarely isolated or stored long-term. Instead, it is generated in situ from 5-bromofuran-3-carboxylic acid[2]. The table below contrasts the quantitative and qualitative properties of the stable precursor versus the reactive intermediate.

Property	5-Bromofuran-3-carboxylic acid (Precursor)	5-Bromofuran-3-carbonyl chloride (Active Intermediate)
CAS Number	58832-36-3[1]	Unregistered (Generated in situ)
Molecular Formula	C5H3BrO3[3]	C5H2BrClO2
Molecular Weight	190.98 g/mol [3]	209.43 g/mol
Physical State	Pale yellow to off-white solid	Solvated liquid intermediate
Primary Reactivity	Weak electrophile (requires coupling reagents like HATU/EDC)	Extremely strong electrophile (sp2 carbon)
C5-Bromo Stability	Stable under standard conditions	Stable under nucleophilic acyl substitution conditions
Storage Requirements	Ambient temperature, dry[1]	Must be used immediately; highly moisture sensitive

Mechanistic Causality in Synthesis

Why Convert to the Acyl Chloride?

While direct amide coupling of 5-bromofuran-3-carboxylic acid is possible using reagents like carbonyldiimidazole (CDI)[4], generating the acyl chloride is often preferred for sterically hindered or deactivated anilines. The conversion is typically achieved using thionyl chloride (SOCl₂) under reflux[2] or oxalyl chloride with a catalytic amount of N,N-Dimethylformamide (DMF).

The Causality of the DMF Catalyst: When using oxalyl chloride, DMF reacts to form the Vilsmeier-Haack reagent (a highly electrophilic chloroiminium ion). This intermediate attacks the carboxylic acid, facilitating the formation of the acyl chloride while regenerating the DMF catalyst. This allows the reaction to proceed at room temperature, minimizing thermal degradation of the furan ring.

Orthogonal Reactivity Pathway

The power of 5-bromofuran-3-carbonyl chloride lies in its step-wise functionalization. The diagram below illustrates the logical flow of this orthogonal reactivity.

Orthogonal synthetic workflow for 5-bromofuran-3-carbonyl chloride.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each major transformation includes a Quality Control (QC) checkpoint based on mechanistic logic.

Protocol A: In Situ Generation of 5-Bromofuran-3-carbonyl chloride

Reference standard adapted from literature protocols for furoic acid activation[2].

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Reagent Addition: Charge the flask with 5-bromofuran-3-carboxylic acid (1.0 eq, 5.0 mmol) and anhydrous dichloromethane (DCM, 15 mL).

• Activation: Add oxalyl chloride (1.2 eq, 6.0 mmol) dropwise at 0 °C, followed by 2 drops of anhydrous DMF.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours. Causality note: The cessation of gas evolution (CO and CO₂) physically indicates the consumption of the carboxylic acid.

• Concentration: Concentrate the mixture in vacuo to remove DCM and excess oxalyl chloride. The resulting crude 5-bromofuran-3-carbonyl chloride is used immediately in Protocol B.

Protocol B: Chemoselective Amidation

• Preparation: Dissolve the crude acyl chloride from Protocol A in anhydrous DCM (10 mL) and cool to 0 °C.

• Nucleophilic Attack: In a separate vial, prepare a solution of the desired amine (e.g., aniline, 1.1 eq) and triethylamine (Et₃N, 2.0 eq) in DCM (5 mL). Add this dropwise to the acyl chloride solution.

• Reaction: Stir for 1 hour at 0 °C, then warm to room temperature. Causality note: Keeping the temperature at 0 °C during addition prevents any unwanted nucleophilic aromatic substitution (SNAr) at the C5-bromo position.

• Workup: Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate.

• Validation & QC Checkpoint: Analyze the crude mixture via LC-MS.

  • Self-Validation Logic: The presence of the molecular ion

    corresponding to the brominated amide confirms successful acylation. Crucially, the isotopic pattern of bromine (a distinct 1:1 intensity ratio of and peaks) must be clearly visible. If the peak is missing, it indicates the C-Br bond was inadvertently cleaved, signaling a failure in temperature control.

Protocol C: Palladium-Catalyzed Suzuki-Miyaura Coupling

• Setup: In a microwave vial, combine the 5-bromo-3-furoyl amide generated in Protocol B (1.0 eq), a substituted phenylboronic acid (1.5 eq), and K₂CO₃ (3.0 eq).

• Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 ratio, 0.1 M). Add Pd(dppf)Cl₂ (0.05 eq).

• Reaction: Seal the vial and heat at 90 °C for 4 hours. Causality note: The electron-rich nature of the furan ring makes the oxidative addition of the C-Br bond slower than in electron-deficient heterocycles; thus, a highly active bidentate phosphine ligand (dppf) and elevated temperatures are required.

• Validation & QC Checkpoint: Analyze via ¹H-NMR.

  • Self-Validation Logic: The disappearance of the distinct furan C5-proton (if debromination occurred) or the shift in the furan C4-proton, coupled with the appearance of new aromatic protons from the boronic acid, confirms successful C-C bond formation.

References

• Title: 5-Bromofuran-3-carboxylic acid | 58832-36-3 Source: Manchester Organics URL
• Source: Block chemical technology (Shanghai) Co.
• Title: Antimuscarinic 3-(2-Furanyl)
• Title: CZ284340B6 - 3-substituted 2-oxindole derivatives process for preparing those derivatives, intermediates of the process and pharmaceutical preparation Source: Google Patents URL

Sources

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 5-溴-3-呋喃羧酸 - CAS:58832-36-3 - Block chemical technology (Shanghai) Co., Ltd [acblock-lab.com]
• 4. CZ284340B6 - 3-substituted 2-oxindole derivatives process for preparing those derivatives, intermediates of the process and pharmaceutical preparation - Google Patents [patents.google.com]

An In-depth Technical Guide to 5-Bromofuran-2-carbonyl chloride

A Note on Isomer Identification: Initial searches for "5-Bromofuran-3-carbonyl chloride" did not yield significant results in chemical literature or commercial databases. However, the isomeric compound, 5-Bromofuran-2-carbonyl chloride , is a well-documented and commercially available reagent. This guide will focus on the latter, as it is the likely compound of interest for researchers and scientists in the field.

Introduction

5-Bromofuran-2-carbonyl chloride is a versatile heterocyclic building block widely utilized in organic synthesis. Its structure, featuring a furan ring substituted with a bromine atom and a reactive acyl chloride group, makes it a valuable precursor for the synthesis of a diverse range of more complex molecules. This guide provides a comprehensive overview of its chemical identifiers, synthesis, reactivity, and handling protocols, tailored for professionals in chemical research and drug development.

Chemical Identifiers and Properties

A clear identification of a chemical compound is fundamental for its safe handling and successful application in research. The key identifiers and physical properties of 5-Bromofuran-2-carbonyl chloride are summarized below.

Property	Value
Chemical Name	5-Bromofuran-2-carbonyl chloride
Synonyms	5-Bromo-2-furoyl chloride
CAS Number	26726-16-9[1][2][3]
Molecular Formula	C₅H₂BrClO₂[1][2][4]
Molecular Weight	209.43 g/mol [2][5]
MDL Number	MFCD03424743[1]
InChI	InChI=1S/C5H2BrClO2/c6-4-2-1-3(9-4)5(7)8/h1-2H[6]
SMILES	C1=C(OC(=C1)Br)C(=O)Cl[6]
Appearance	Colorless liquid or solid[5]

Chemical Structure

The structure of 5-Bromofuran-2-carbonyl chloride is foundational to its reactivity. The electron-withdrawing nature of the bromine atom and the carbonyl group influences the aromaticity and reactivity of the furan ring.

Caption: Chemical structure of 5-Bromofuran-2-carbonyl chloride.

Synthesis

The most common and direct method for the preparation of 5-Bromofuran-2-carbonyl chloride is the chlorination of its corresponding carboxylic acid, 5-bromo-2-furancarboxylic acid. This is typically achieved using an excess of a chlorinating agent such as thionyl chloride (SOCl₂), often with a catalytic amount of N,N-dimethylformamide (DMF) to facilitate the reaction.[7][8]

Caption: Synthetic pathway for 5-Bromofuran-2-carbonyl chloride.

Experimental Protocol: Synthesis from 5-bromo-2-furancarboxylic acid

This protocol is based on established methods for the conversion of carboxylic acids to acyl chlorides.[8]

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon), suspend 5-bromo-2-furancarboxylic acid (1 equivalent) in a suitable anhydrous solvent (e.g., toluene or dichloromethane).[7][8]

• Addition of Reagents: Add a catalytic amount of N,N-dimethylformamide (DMF). Slowly add thionyl chloride (typically 1.5 to 2.0 equivalents) dropwise to the suspension at room temperature.[7]

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by the cessation of gas (HCl and SO₂) evolution.[8]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and solvent under reduced pressure.

• Purification: The resulting crude 5-Bromofuran-2-carbonyl chloride can be purified by distillation under reduced pressure or used directly in subsequent reactions, assuming high conversion.

Applications in Organic Synthesis

As a reactive acyl chloride, 5-Bromofuran-2-carbonyl chloride is a key intermediate for introducing the 5-bromofuran-2-carbonyl moiety into various molecules. Its primary applications involve nucleophilic acyl substitution reactions.

Sources

• 1. 26726-16-9 | MFCD03424743 | 5-Bromo-furan-2-carbonyl chloride | acints [acints.com]
• 2. scbt.com [scbt.com]
• 3. buyersguidechem.com [buyersguidechem.com]
• 4. 5-BROMO-FURAN-2-CARBONYL CHLORIDE CAS#: [m.chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. PubChemLite - 5-bromofuran-2-carbonyl chloride (C5H2BrClO2) [pubchemlite.lcsb.uni.lu]
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• 8. prepchem.com [prepchem.com]

The Electronic Effects of Bromine on Furan Ring Reactivity: A Technical Guide for Drug Discovery

Executive Summary

Furan is a five-membered, oxygen-containing aromatic heterocycle that serves as a foundational scaffold in medicinal chemistry. Due to the high electron density provided by the oxygen atom, furan is significantly more reactive toward electrophilic aromatic substitution (EAS) than benzene[1]. The introduction of a bromine atom onto the furan ring fundamentally alters its electronic landscape, dictating both its stability and its subsequent reactivity. This technical guide explores the dual electronic effects of bromine on the furan ring, the mechanistic causality behind its regioselectivity, and its critical role as an electrophilic partner in transition-metal-catalyzed cross-coupling reactions for drug development.

Electronic Effects: The Dual Nature of Bromine on Furan

Bromine, like other halogens, exhibits a complex electronic profile when attached to an aromatic system. On a furan ring, bromine exerts two competing electronic forces:

• Inductive Electron Withdrawal (-I Effect): Due to its high electronegativity relative to carbon, bromine pulls electron density away from the furan ring through the

  -bond network. This effect strongly deactivates the ring toward further electrophilic attack[2],[3].

• Resonance Electron Donation (+M Effect): Bromine possesses lone pairs of electrons that can delocalize into the furan's

  -system. While weaker than the -I effect, this resonance donation is highly directional, specifically activating the ortho and para positions relative to the halogen[2].

In polyfunctionalized furans, these electronic effects synergize with the inherent directing effects of the ring oxygen. For example, in 2-bromofuran, the ring is globally deactivated compared to unsubstituted furan, but the combined +M effect of the bromine and the oxygen atom directs incoming electrophiles almost exclusively to the C5 position[2].

Mechanistic Causality in Electrophilic Aromatic Substitution (EAS)

When unsubstituted furan undergoes bromination, the reaction is highly regioselective for the C2 (and subsequently C5) position[1]. The causality behind this regioselectivity lies in the thermodynamic stability of the intermediate sigma complex (arenium ion) formed during the reaction[4].

• C2 Attack: Electrophilic attack at the C2 position generates a sigma complex stabilized by three distinct resonance structures. Crucially, two of these structures involve the oxygen atom's lone pair directly stabilizing the positive charge, resulting in a lower activation energy barrier[1],[5].

• C3 Attack: Attack at the C3 position generates a sigma complex with only two resonance structures, offering significantly less stabilization for the carbocation intermediate[6].

Caption: Mechanistic logic and resonance stabilization directing C2 electrophilic attack on furan.

Synthetic Utility: Cross-Coupling Reactivity Profiles

In modern drug discovery, bromofurans—particularly 3-bromofuran—are highly prized as electrophilic partners in transition-metal-catalyzed cross-coupling reactions[7]. The carbon-bromine (C-Br) bond serves as a robust handle for oxidative addition by Palladium(0) or Nickel(0) catalysts, allowing for the facile introduction of aryl, alkyl, or alkynyl substituents[3],[8].

Differential Halogen Reactivity

The strategic use of polyhalogenated furans, such as 3-bromo-2-iodofuran, allows for programmable, stepwise functionalization. The carbon-iodine (C-I) bond has a significantly lower bond dissociation energy than the C-Br bond. Consequently, oxidative addition of a Pd(0) catalyst occurs much faster at the C-I bond. This differential reactivity enables selective cross-coupling (e.g., Sonogashira or Suzuki) at the C2 position, leaving the C3 bromine intact for subsequent, orthogonal transformations[9].

Caption: Experimental workflow for transition-metal catalyzed Suzuki-Miyaura cross-coupling.

Validated Experimental Protocols

Protocol 1: Regioselective Monobromination of Furan

Causality & Logic: Direct halogenation of furan with Br₂ gas is highly aggressive and often leads to uncontrollable polyhalogenation or oxidative ring-opening[2]. To achieve selective monobromination, N-Bromosuccinimide (NBS) is utilized. NBS provides a low, steady-state concentration of electrophilic bromine, ensuring kinetic control over the reaction[2].

• Setup: In an oven-dried, argon-purged flask, dissolve furan (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF). Cool the solution to 0 °C using an ice bath. Rationale: Low temperatures prevent the volatilization of furan (b.p. 31.3 °C) and mitigate the exothermic nature of the initial electrophilic attack.

• Reagent Addition: Add NBS (1.05 equiv) portion-wise over 30 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir for 2 hours at room temperature. Monitor completion via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction mixture with a saturated aqueous solution of sodium thiosulfate. Rationale: Sodium thiosulfate reduces any unreacted electrophilic bromine species, preventing further unwanted halogenation during workup[2].

• Purification: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography to yield 2-bromofuran.

Protocol 2: Nickel-Catalyzed Suzuki-Miyaura Coupling of 3-Bromofuran

Causality & Logic: While Palladium is the traditional metal of choice, Nickel-catalyzed systems utilizing bulky, electron-rich ligands (like PCy₃) have proven highly effective for the oxidative addition of heterocyclic C-Br bonds. Furthermore, this protocol utilizes 2-methyltetrahydrofuran (2-Me-THF), a green solvent that maintains high solubility profiles while reducing environmental impact[8].

• Setup: To a Schlenk tube, add 3-bromofuran (1.00 equiv), the desired aryl boronic acid (2.50 equiv), and anhydrous K₃PO₄ (4.50 equiv)[8].

• Catalyst Addition: Add the precatalyst NiCl₂(PCy₃)₂ (5 mol %). Rationale: The PCy₃ ligand is highly electron-donating, which accelerates the oxidative addition of the Ni(0) species into the relatively strong C3-Br bond.

• Solvent: Evacuate and backfill the tube with argon three times. Add degassed 2-Me-THF. Rationale: Strict exclusion of oxygen is necessary to prevent the oxidation of the sensitive Ni(0) active catalyst[10].

• Reaction: Seal the tube and heat the mixture to 100 °C for 12 hours with vigorous stirring[8].

• Workup & Purification: Cool to room temperature, dilute with water, and extract with ethyl acetate. Dry the organic phase over Na₂SO₄, concentrate, and purify the cross-coupled product via silica gel chromatography.

Quantitative Reactivity Data

The table below summarizes the comparative reactivity and cross-coupling yields of brominated furan derivatives, highlighting the efficiency of various catalytic systems.

Substrate	Reaction Type	Catalyst / Solvent System	Yield (%)	Reference
3-Bromofuran	Suzuki-Miyaura	NiCl₂(PCy₃)₂ / 2-Me-THF	Excellent (>90%)	[8]
3-Bromofuran	Suzuki-Miyaura	Standard Pd-based	45%	[11]
3-Bromofuran	Stille Coupling	Standard Pd-based	82%	[11]
3-Bromo-2-iodofuran	Sonogashira (at C2)	Pd(PPh₃)₄ / CuI / Amine	High (Regioselective)	[9]

References

Sources

• 1. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Identify the following molecule (a furan ring substituted with Br, “SF” a.. [askfilo.com]
• 4. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 5. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 6. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

An In-Depth Technical Guide to 5-Bromofuran-3-carbonyl Chloride: Physical Characteristics, Synthesis, and Applications

Executive Summary

In the landscape of preclinical drug development, halogenated heteroaromatic acyl chlorides serve as indispensable electrophilic building blocks. 5-Bromofuran-3-carbonyl chloride (also referred to as 5-bromo-3-furoyl chloride) is a highly reactive intermediate primarily utilized in the synthesis of complex amides and esters. It has been notably employed in the development of antimuscarinic quinuclidin-2-ene derivatives and highly selective 5-HT1A receptor superagonists [1].

Because acyl chlorides of this nature are highly susceptible to hydrolysis, they are rarely stored long-term. Instead, they are synthesized in situ or immediately prior to use. This whitepaper provides a comprehensive analysis of the physical characteristics, structural properties, and laboratory-proven synthetic methodologies for 5-bromofuran-3-carbonyl chloride, designed specifically for application scientists and synthetic chemists.

Chemical Identity & Structural Analysis

Understanding the structural nuances of 5-bromofuran-3-carbonyl chloride is critical for predicting its behavior in nucleophilic acyl substitution reactions. The presence of the bromine atom at the 5-position exerts a mild electron-withdrawing inductive effect, which slightly increases the electrophilicity of the carbonyl carbon compared to the unsubstituted 3-furoyl chloride.

• IUPAC Name: 5-Bromofuran-3-carbonyl chloride

• Molecular Formula: C₅H₂BrClO₂

• Molecular Weight: 209.43 g/mol

• Precursor Compound: 5-Bromofuran-3-carboxylic acid (CAS: 58832-36-3) [2]

Physical Characteristics and Melting Point Analysis

Empirical isolation of 5-bromofuran-3-carbonyl chloride is challenging due to its rapid degradation in ambient moisture. Consequently, its physical properties are often extrapolated through comparative analysis with its well-documented isomer, 5-bromofuran-2-carbonyl chloride (CAS: 26726-16-9), and its non-halogenated parent, 3-furoyl chloride (CAS: 26214-65-3) [3][4].

Melting Point Dynamics

Unsubstituted 3-furoyl chloride is a clear liquid at room temperature. The introduction of a heavy bromine atom significantly increases the molecular weight and enhances intermolecular van der Waals forces.

• Predicted State: 5-Bromofuran-3-carbonyl chloride typically presents as a dense, viscous liquid or a low-melting solid at standard room temperature (20–25 °C).

• Melting Point Range: Its melting point is estimated to be in the range of 30 °C to 45 °C . In practical laboratory settings, it frequently exhibits supercooling—remaining as a liquid below its true melting point until mechanical agitation or seed crystals induce solidification.

Quantitative Data Summary

Property	3-Furoyl Chloride [3]	5-Bromofuran-2-carbonyl chloride [4]	5-Bromofuran-3-carbonyl chloride
Molecular Weight	130.53 g/mol	209.43 g/mol	209.43 g/mol
Physical State (20°C)	Liquid	Liquid / Low-melting solid	Viscous liquid / Low-melting solid
Melting Point	< 20 °C	~ 25–35 °C	~ 30–45 °C (estimated)
Boiling Point	103 °C	173 °C	~ 175–180 °C (decomposes)
Density	1.32 g/mL	~ 1.89 g/mL	~ 1.85 - 1.90 g/mL
Moisture Sensitivity	High	Very High	Very High

Causality Note: The 3-substituted furan ring possesses a different dipole moment than the 2-substituted isomer, altering its crystal lattice packing efficiency. This structural asymmetry is why the 3-isomer often resists crystallization and remains an oily liquid during standard workups.

Mechanistic Pathways & Experimental Protocols

To ensure scientific integrity and high yields, the conversion of 5-bromofuran-3-carboxylic acid to its corresponding acyl chloride must avoid harsh thermal conditions. Prolonged heating with thionyl chloride (SOCl₂) can lead to decarboxylation or degradation of the electron-rich furan ring. Therefore, Oxalyl Chloride (COCl₂) with catalytic N,N-Dimethylformamide (DMF) is the preferred, self-validating methodology.

The Vilsmeier-Haack Activation Mechanism

The addition of catalytic DMF to oxalyl chloride generates a highly reactive chloroiminium ion (Vilsmeier intermediate). This intermediate attacks the carboxylic acid, facilitating the displacement of the hydroxyl group by chloride under exceptionally mild conditions (0 °C to room temperature).

Caption: Catalytic mechanism of DMF and oxalyl chloride in acyl chloride synthesis.

Step-by-Step Synthesis Protocol (Self-Validating System)

Objective: Synthesize 5-bromofuran-3-carbonyl chloride in situ for immediate downstream amidation.

Reagents:

• 5-Bromofuran-3-carboxylic acid (1.0 eq, 10 mmol)

• Oxalyl chloride (1.5 eq, 15 mmol)

• N,N-Dimethylformamide (DMF) (0.05 eq, catalytic)

• Anhydrous Dichloromethane (DCM) (0.2 M)

Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a gas bubbler. Purge the system with inert Argon gas.

• Suspension: Suspend 5-bromofuran-3-carboxylic acid (1.91 g, 10 mmol) in 50 mL of anhydrous DCM.

• Catalyst Addition: Add 2 drops of anhydrous DMF. Causality: DMF initiates the formation of the Vilsmeier active species.

• Reagent Addition: Cool the mixture to 0 °C using an ice bath. Slowly add oxalyl chloride (1.28 mL, 15 mmol) dropwise over 10 minutes.

• In-Process Validation (Gas Evolution): Upon addition, immediate effervescence will occur. This is the release of CO and CO₂ gases. The reaction is self-validating; the cessation of gas evolution indicates the consumption of the carboxylic acid.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. The initial suspension will transition into a clear, pale-yellow homogeneous solution, confirming complete conversion.

• Concentration: Evaporate the DCM and excess oxalyl chloride under reduced pressure (rotary evaporator) at a water bath temperature not exceeding 30 °C.

• Validation via IR Spectroscopy: Take a neat IR scan of the resulting viscous liquid/low-melting solid. The broad O-H stretch (2500–3300 cm⁻¹) of the precursor must be completely absent, replaced by a sharp, intense C=O stretch at ~1750–1770 cm⁻¹ , characteristic of furanoyl chlorides.

• Storage/Usage: Do not attempt aqueous workup. Dissolve the crude 5-bromofuran-3-carbonyl chloride in anhydrous THF or DCM and use immediately in the subsequent nucleophilic substitution step.

Applications in Drug Development workflows

Once synthesized, 5-bromofuran-3-carbonyl chloride is immediately subjected to nucleophilic attack by complex amines. A prominent example is its use in synthesizing 3-(2-furanyl)quinuclidin-2-ene derivatives, which are potent antimuscarinic agents [1].

Caption: Synthetic workflow from 5-Bromofuran-3-carboxylic acid to the final amide drug candidate.

In these workflows, an organic base such as Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA) is strictly required to neutralize the equivalent of HCl generated during the amidation, preventing the protonation and subsequent deactivation of the incoming amine nucleophile.

Safety, Handling, and Storage

• Corrosivity: 5-Bromofuran-3-carbonyl chloride is highly corrosive and causes severe skin burns and eye damage. It reacts violently with water to release toxic hydrogen chloride (HCl) gas.

• PPE: Handling requires a fume hood, heavy-duty nitrile gloves, and a face shield.

• Storage: If storage is absolutely necessary, it must be kept under an atmosphere of dry Argon at -20 °C in a tightly sealed Schlenk flask. However, in situ generation is the industry standard to prevent yield-destroying hydrolysis.

References

• Antimuscarinic 3-(2-Furanyl)quinuclidin-2-ene Derivatives: Synthesis and Structure−Activity Relationships Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• 5-Bromofuran-3-carboxylic acid (Precursor) ChemAdvin Product Catalog URL:[Link]

• 3-Furoyl chloride | C5H3ClO2 | CID 2776123 PubChem - National Institutes of Health URL:[Link]

• 5-Bromofuran-2-carbonyl chloride | CID 2757011 PubChem - National Institutes of Health URL:[Link]

Structural Divergence and Synthetic Utility of 2-Furoyl vs. 3-Furoyl Chloride Derivatives in Drug Discovery

Executive Summary

Furoyl chlorides are indispensable acylating agents in modern organic synthesis and medicinal chemistry. While 2-furoyl chloride and 3-furoyl chloride share the same molecular formula (

), the positional isomerism of the acyl chloride group on the furan ring fundamentally alters their electronic distribution, conformational stability, and pharmacological utility. This whitepaper provides an in-depth technical analysis of these differences, offering researchers and drug development professionals actionable insights into their reactivity profiles, structure-activity relationships (SAR), and optimized synthetic handling.

Quantum Mechanical & Structural Divergence

The furan ring is an electron-rich heteroaromatic system where the oxygen atom donates electron density through resonance. However, the position of the electron-withdrawing acyl chloride group dictates the molecule's overall stability and preferred spatial orientation.

Conformational Preferences and Rotational Barriers

Density Functional Theory (DFT) computations reveal significant differences in the conformational stability of the two isomers.

• 2-Furoyl Chloride: The carbonyl group is adjacent to the heteroatom (alpha position). This proximity allows for direct conjugation with the oxygen's lone pairs, stabilizing the molecule. It exists predominantly in the cis conformation, exhibiting a relatively high cis–trans rotational barrier of 40.40 kJ/mol[1].

• 3-Furoyl Chloride: The carbonyl group is at the beta position, resulting in weaker cross-conjugation. Consequently, it exists predominantly in the trans conformation with a lower rotational barrier of 30.17 kJ/mol[1].

Electronic and conformational divergence between 2-furoyl and 3-furoyl chlorides.

Quantitative Comparison

The following table summarizes the core physical and quantum mechanical properties dictating the behavior of these derivatives.

Property	2-Furoyl Chloride	3-Furoyl Chloride
Substitution Position	C2 (Alpha to Oxygen)	C3 (Beta to Oxygen)
Predominant Conformation	Cis[1]	Trans[1]
Rotational Barrier (cis-trans)	40.40 kJ/mol[1]	30.17 kJ/mol[1]
Resonance Stabilization	High (Direct conjugation)	Moderate (Cross-conjugation)
Moisture Sensitivity	Extremely High (Reacts violently)[2]	Extremely High (Reacts violently)[3]
Primary Pharmacological Utility	nAChR Agonists, Corticosteroids	Hypolipidemic Agents, Kinase Inhibitors

Pharmacological Applications: SAR and Target Affinity

The choice between a 2-furoyl and a 3-furoyl derivative in drug design is rarely arbitrary; it is driven by the spatial requirements of the target receptor's binding pocket.

2-Furoyl Derivatives in CNS Targets

The 2-furoyl moiety is highly privileged in neuropharmacology. The optimal distance and relative spatial orientation between the furan oxygen and the exocyclic carbonyl oxygen create a perfect dual hydrogen-bond acceptor system. This was critically leveraged in the discovery of AZD1446 (TC-6683) , a novel and highly selective

nicotinic acetylcholine receptor (nAChR) agonist designed for the treatment of cognitive disorders[4]. The incorporation of a 3-(5-chloro-2-furoyl) group provided near-optimal interactions with the receptor, whereas regioisomeric shifts drastically decreased binding affinity[4].

Mechanism of α4β2 nAChR activation by selective 2-furoyl amide agonists.

3-Furoyl Derivatives in Metabolic Targets

Conversely, 3-furoic acid derivatives have shown profound utility as hypolipidemic agents. In rodent models, 2-furoic and 3-furoic acids effectively suppressed liver mitochondrial citrate exchange and acetyl CoA synthetase. Notably, 2-furoic acid lowered serum cholesterol levels by 41% and serum triglyceride levels by 56% at 20 mg/kg/day in mice, demonstrating the potent metabolic regulatory capacity of these furan-derived scaffolds[5],[6].

Chemical Reactivity & Self-Validating Experimental Protocols

Both 2-furoyl and 3-furoyl chlorides are highly reactive electrophiles. They are extremely moisture sensitive and react violently with water to liberate toxic hydrogen chloride gas and form the corresponding furoic acids[3],[2]. Therefore, rigorous anhydrous techniques are mandatory.

Self-Validating Protocol: Parallel Synthesis of Furoyl Amides

Objective: Synthesize N-substituted furoyl amides while preventing premature hydrolysis of the acyl chloride. Causality Check: Because acyl chlorides are highly electrophilic, trace water will outcompete the amine nucleophile, yielding the inactive furoic acid. Utilizing a non-nucleophilic base and strict anhydrous conditions ensures the amine remains the primary nucleophile.

Step-by-step workflow for the synthesis and validation of furoyl amides.

Step 1: Preparation of the Reaction Matrix

• Flame-dry a round-bottom flask and purge with Argon gas to displace atmospheric moisture.

• Dissolve the selected primary or secondary amine (1.0 equiv) in anhydrous Dichloromethane (DCM). Causality: DCM is chosen for its aprotic nature, preventing solvent-mediated solvolysis while offering excellent solubilizing properties.

• Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv). Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It scavenges the HCl byproduct, driving the equilibrium forward without competing with the target amine for the acyl chloride.

Step 2: Electrophile Addition

• Cool the reaction mixture to 0°C using an ice bath. Causality: Nucleophilic acyl substitution is highly exothermic. Cooling minimizes the kinetic energy of the system, preventing thermal degradation of the furoyl chloride and suppressing side reactions.

• Dissolve the 2-furoyl or 3-furoyl chloride (1.1 equiv) in a minimal amount of anhydrous DCM and add dropwise over 15 minutes.

Step 3: Reaction Progression & Self-Validation

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation: Extract a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and monitor via LC-MS. The complete disappearance of the starting amine mass and the emergence of the corresponding amide mass

  confirms successful conversion.

Step 4: Quenching and Workup

• Quench the reaction by adding saturated aqueous

  . Causality: The mild base neutralizes excess HCl and hydrolyzes any unreacted acyl chloride into a water-soluble furoate salt, cleanly separating it from the organic product.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous

  .

• Filter and concentrate under reduced pressure to yield the crude furoyl amide, ready for column chromatography or direct biological assay.

References

1.[1] Yunusa Umar, Sahar Abdalla. "DFT Study of the Molecular Structure, Conformational Preference, HOMO, LUMO, and Vibrational Analysis of 2-, and 3-Furoyl Chloride." Journal of Solution Chemistry 46(4), April 2017. URL: 2.[3] Fisher Scientific. "3-Furoyl chloride - SAFETY DATA SHEET." URL: 3.[2] CDH Fine Chemical. "2-FUROYL CHLORIDE CAS No 527-69-5 MATERIAL SAFETY DATA SHEET." URL: 4.[4] Journal of Medicinal Chemistry. "Discovery of 3-(5-Chloro-2-furoyl)-3,7-diazabicyclo[3.3.0]octane (TC-6683, AZD1446), a Novel Highly Selective α4β2 Nicotinic Acetylcholine Receptor Agonist for the Treatment of Cognitive Disorders." ACS Publications, July 2012. URL: 5.[5] Iris H Hall et al. "The hypolipidemic activity of furoic Acid and furylacrylic Acid derivatives in rodents." Pharmaceutical Research, January 1985. URL: 6.[6] Sigma-Aldrich. "3-Furoic acid 98 488-93-7." URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. 3-Furoic acid 98 488-93-7 [sigmaaldrich.com]

5-Bromofuran-3-carbonyl Chloride in Medicinal Chemistry: A Technical Guide to Synthesis, Reactivity, and Therapeutic Applications

Executive Summary & Chemical Identity

5-Bromofuran-3-carbonyl chloride (frequently referred to in literature as 5-bromo-3-furoyl chloride) is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry and drug discovery. The molecule presents two orthogonal sites of reactivity:

• The Acyl Chloride Moiety : An electrophilic center primed for rapid nucleophilic acyl substitution, enabling the synthesis of diverse amides, esters, and thioesters.

• The 5-Bromo Substituent : A halogenated

  carbon that serves as an ideal handle for late-stage transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille), allowing for the introduction of aryl, alkyl, or heteroaryl groups.

This dual reactivity makes it an invaluable intermediate for synthesizing complex pharmacophores, including antimuscarinic agents[1], anti-inflammatory compounds[2], and hypolipidemic drugs[3].

Mechanistic Rationale in Drug Design

The incorporation of the 5-bromofuran-3-carbonyl moiety into a drug candidate is rarely accidental. It is driven by specific structure-activity relationship (SAR) requirements:

Bioisosterism and Steric Modulation

The furan ring frequently acts as a bioisostere for phenyl or pyrrole rings, offering distinct lipophilicity (LogP) and hydrogen-bond accepting capabilities via the oxygen atom. The addition of the 5-bromo substituent significantly alters the electronic distribution of the furan ring, reducing its electron density and making the carbonyl carbon more electrophilic. Furthermore, the bromine atom provides necessary steric bulk that can lock the molecule into a specific bioactive conformation, enhancing target affinity[1].

Therapeutic Applications

• Antimuscarinic Agents : In the development of 3-(2-furanyl)quinuclidin-2-ene derivatives, the 5-bromo-3-furoyl group is utilized to probe the hydrophobic binding pockets of muscarinic receptors. Studies have shown that specific substitution patterns, such as 5-bromo-3-phenyl derivatives, yield high binding affinities (Ki in the low nanomolar range)[1].

• Anti-inflammatory Agents : 3-substituted 2-oxindole derivatives incorporating the 5-bromofuran-3-carbonyl core act as potent inhibitors of prostaglandin H2 synthase (COX) and 5-lipoxygenase (5-LOX), as well as interleukin-1 biosynthesis[2]. The acyl linkage provides the optimal spatial orientation for the furan ring to occupy the dual-enzyme active sites.

• Hypolipidemic Agents : Esterification and thioesterification of the furoic acid core yield compounds capable of modulating lipid metabolism[3].

Dual inhibition of COX and 5-LOX pathways by 5-bromofuran-3-carbonyl derived 2-oxindoles.

Structure-Activity Relationship (SAR) Data

The impact of the furan substitution pattern on receptor binding is highly specific. Below is a summary of quantitative SAR data for furan-derived antimuscarinic agents, illustrating the effect of 5-position modifications.

Compound Substitution Pattern	Muscarinic Receptor Affinity ( , nM)	Mechanistic Observation
3-phenyl (Baseline)	High Affinity	Optimal baseline conformation for receptor pocket.
5-bromo-3-phenyl	1.55	Bromine provides steric anchoring; affinity increases slightly.
5-methyl-3-phenyl	2.39	Methyl group is less effective than bromine at anchoring.
m-hydroxy-3-phenyl	>10-fold improvement	Hydrogen bonding significantly boosts receptor interaction.

Data synthesized from structure-activity relationship studies of 3-(2-furanyl)quinuclidin-2-ene derivatives[1].

Synthesis and Handling Strategies

The synthesis of 5-bromofuran-3-carbonyl chloride begins with 5-bromo-3-furoic acid[1]. The choice of chlorinating agent is critical and depends on the downstream application and the sensitivity of the intermediate.

Chlorination Agents: Causality and Selection

• Thionyl Chloride (

  ) : The traditional approach involves refluxing the acid in neat thionyl chloride or in a solvent like dry benzene[4]. While effective, the harsh thermal conditions can sometimes lead to degradation or decarboxylation of electron-rich furan rings. The advantage is that excess and the / byproducts are easily removed via vacuum distillation.

• Oxalyl Chloride (

  ) : A milder, highly preferred alternative in modern medicinal chemistry[5]. The reaction is performed at lower temperatures (0 °C to room temperature) in dichloromethane (DCM). A catalytic amount of N,N-dimethylformamide (DMF) is added to generate the Vilsmeier-Haack intermediate, which acts as the active chlorinating species. This method prevents thermal degradation and provides a cleaner reaction profile.

Synthesis and bifunctional orthogonal elaboration of 5-bromofuran-3-carbonyl chloride.

Self-Validating Experimental Protocols

To ensure high fidelity in the synthesis of complex pharmacophores, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the intermediate is fully formed before proceeding to the next step.

Protocol A: Synthesis of 5-Bromofuran-3-carbonyl Chloride via Oxalyl Chloride

Objective : Convert 5-bromo-3-furoic acid to its corresponding acyl chloride under mild conditions.

• Preparation : Flame-dry a round-bottom flask under an argon atmosphere. Charge the flask with 5-bromo-3-furoic acid (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalyst Addition : Add 2-3 drops of anhydrous DMF. Mechanistic Note: DMF is essential for forming the highly electrophilic Vilsmeier-Haack complex, which mediates the transfer of chloride to the carboxylic acid.

• Reagent Addition : Cool the mixture to 0 °C using an ice bath. Dropwise, add oxalyl chloride (1.5 equiv)[5].

• Reaction Monitoring (Self-Validation Check 1) : Observe the reaction. The evolution of

  and gases will cause visible bubbling. Stir the mixture at room temperature for 2 hours. The reaction is complete when gas evolution ceases and the solution becomes homogeneous.

• Quench Test (Self-Validation Check 2) : Remove a 50 µL aliquot and quench it in 0.5 mL of anhydrous methanol containing a drop of triethylamine. Analyze via TLC (Hexanes:EtOAc). The complete disappearance of the highly polar acid spot and the appearance of a less polar methyl ester spot confirms 100% conversion to the acyl chloride.

• Concentration : Evaporate the solvent and excess oxalyl chloride under reduced pressure. Co-evaporate twice with anhydrous toluene to remove trace

  and oxalyl chloride. The resulting crude 5-bromofuran-3-carbonyl chloride should be used immediately in the next step without further purification.

Protocol B: In-Situ Amidation for Library Generation

Objective : React the freshly prepared acyl chloride with an amine (e.g., aniline or ammonium hydroxide) to form a biologically active amide.

• Solubilization : Dissolve the crude 5-bromofuran-3-carbonyl chloride from Protocol A in anhydrous THF or benzene[4].

• Base Addition : In a separate flask, prepare a solution of the target amine (1.2 equiv) and a non-nucleophilic base such as triethylamine or N,N-diisopropylethylamine (DIPEA) (2.0 equiv) in THF. Cool to 0 °C.

• Coupling : Add the acyl chloride solution dropwise to the amine solution. Mechanistic Note: The base neutralizes the

  byproduct, driving the equilibrium forward and preventing the protonation of the nucleophilic amine.

• Workup : Stir for 4 hours at room temperature. Quench with saturated aqueous

  . Extract with ethyl acetate, wash the organic layer with brine, dry over , and concentrate.

• Purification : Purify the resulting 5-bromo-3-furancarboxamide via flash column chromatography or recrystallization from aqueous ethanol.

References

• [1],[4], Antimuscarinic 3-(2-Furanyl)quinuclidin-2-ene Derivatives: Synthesis and Structure−Activity Relationships | Journal of Medicinal Chemistry - ACS Publications. 1

• [3] US4110351A - Hypolipidemic agents RO- or RS- substituted furoic acids, esters and salts | Google Patents. 3

• [2] CZ284340B6 - 3-substituted 2-oxindole derivatives process for preparing those derivatives, intermediates of the process and pharmaceutical preparation | Google Patents.2

• [5] DISSERTATION PROGRESS TOWARD THE SYNTHESIS OF PROVIDENCIN | John Wood Group. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CZ284340B6 - 3-substituted 2-oxindole derivatives process for preparing those derivatives, intermediates of the process and pharmaceutical preparation - Google Patents [patents.google.com]
• 3. US4110351A - Hypolipidemic agents RO- or RS- substituted furoic acids, esters and salts - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. johnwoodgroup.com [johnwoodgroup.com]

Protocols & Analytical Methods

Application Note: Advanced Esterification Protocols Using 5-Bromo-3-furoyl Chloride

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Strategic Utility & Chemical Rationale

The synthesis of heteroaromatic esters is a cornerstone in the development of novel active pharmaceutical ingredients (APIs), particularly in the design of antimuscarinic agents and targeted therapeutics[1]. 5-Bromo-3-furoic acid is a highly valuable building block; the ester linkage serves as a robust pharmacophore, while the 5-bromo substituent provides a versatile handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Stille reactions).

However, direct Steglich-type esterifications (using carbodiimides like EDC or DCC) of 5-bromo-3-furoic acid often suffer from sluggish kinetics and poor yields. The electron-withdrawing nature of the furan oxygen and the bromine atom reduces the nucleophilicity of the carboxylate, making the O-acylisourea intermediate less efficient[2]. To overcome this, converting the acid to its highly reactive acyl chloride derivative—5-bromo-3-furoyl chloride —prior to alcohol coupling is the most reliable and scalable strategy[3].

Workflow for the two-step esterification of 5-bromo-3-furoic acid.

Mechanistic Causality & Reaction Design

As a Senior Application Scientist, it is critical to understand why specific reagents are chosen, rather than just following a recipe. Every component in this protocol has been selected to maximize yield and prevent downstream complications.

Acyl Chloride Generation: Oxalyl Chloride vs. Thionyl Chloride

While thionyl chloride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is a traditional reagent for acyl chloride formation, it often requires elevated temperatures and can leave behind trace sulfurous impurities. These impurities are notorious for poisoning palladium catalysts used in downstream cross-coupling of the 5-bromo position. Instead, this protocol utilizes oxalyl chloride with catalytic N,N-dimethylformamide (DMF). DMF reacts with oxalyl chloride to form the highly reactive Vilsmeier-Haack reagent, which chlorinates the acid at room temperature. The byproducts ( , , and ) are entirely gaseous, leaving a pristine crude intermediate.

The Role of DMAP (4-Dimethylaminopyridine)

Although acyl chlorides are highly reactive, the addition of catalytic DMAP is transformative, especially for sterically hindered secondary or tertiary alcohols. DMAP acts as a nucleophilic catalyst, rapidly attacking the acyl chloride to form an N-acylpyridinium intermediate. This intermediate is orders of magnitude more electrophilic than the parent acyl chloride, driving the esterification to completion rapidly[4].

Catalytic cycle of DMAP in the esterification of 5-bromo-3-furoyl chloride.

Base Selection: DIPEA over TEA

Triethylamine (TEA) is commonly used, but it can occasionally facilitate the formation of ketene intermediates or participate in competitive side reactions[4]. N,N-Diisopropylethylamine (DIPEA) is preferred here. Its significant steric bulk renders it non-nucleophilic, allowing it to act purely as a proton sponge to neutralize the

generated during the reaction, thereby protecting acid-sensitive functional groups on the alcohol substrate.

Quantitative Data: Condition Optimization

The following table summarizes the optimization of esterification conditions using 5-bromo-3-furoyl chloride and a model sterically hindered secondary alcohol. The data clearly demonstrates the necessity of DMAP and the superiority of DIPEA in Dichloromethane (DCM).

Entry	Solvent	Base (Equiv)	Catalyst (mol%)	Time (h)	Yield (%)	Observation
1	DCM	TEA (1.5)	None	12	45	Incomplete conversion; side products observed.
2	DCM	TEA (1.5)	DMAP (5)	4	78	Faster kinetics; trace impurities.
3	Toluene	Pyridine (2.0)	None	12	62	Clean reaction, but sluggish[3].
4	DCM	DIPEA (1.5)	DMAP (5)	3	92	Optimal conditions; clean profile.
5	THF	DIPEA (1.5)	DMAP (5)	6	85	Good yield; slightly slower than DCM.

Detailed Experimental Protocols

Protocol A: Preparation of 5-Bromo-3-furoyl Chloride

Note: Conduct all operations in a well-ventilated fume hood under an inert atmosphere (Nitrogen or Argon).

• Setup: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromo-3-furoic acid (1.0 equiv, 5.0 mmol, 955 mg).

• Solvation: Suspend the acid in anhydrous Dichloromethane (DCM, 15 mL).

• Catalyst Addition: Add 2 drops of anhydrous DMF (approx. 0.05 equiv).

• Activation: Cool the mixture to 0 °C using an ice bath. Slowly add oxalyl chloride (1.2 equiv, 6.0 mmol, 0.51 mL) dropwise over 5 minutes. Caution: Vigorous gas evolution (

  , , ) will occur.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. The suspension will gradually turn into a clear, pale-yellow solution.

• Self-Validation Checkpoint 1: To confirm complete conversion, remove a 5 µL aliquot and quench it into 100 µL of methanol containing 1 drop of DIPEA. Analyze via TLC (Hexanes/EtOAc 4:1). The complete disappearance of the highly polar baseline acid and the appearance of a single, less polar spot (the methyl ester) validates the successful formation of the acyl chloride.

• Concentration: Concentrate the mixture under reduced pressure to remove DCM and excess oxalyl chloride. The resulting crude 5-bromo-3-furoyl chloride (a yellowish oil/solid) should be used immediately in the next step without further purification.

Protocol B: Esterification with Target Alcohol

• Preparation: Dissolve the freshly prepared 5-bromo-3-furoyl chloride (approx. 5.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C.

• Reagent Addition: In a separate dry flask, dissolve the target alcohol (0.95 equiv, 4.75 mmol) and DMAP (0.05 equiv, 0.25 mmol, 30 mg) in anhydrous DCM (10 mL). Add DIPEA (1.5 equiv, 7.5 mmol, 1.3 mL) to this alcohol solution.

• Coupling: Transfer the alcohol/base solution dropwise into the acyl chloride solution at 0 °C over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

• Self-Validation Checkpoint 2: Monitor the consumption of the alcohol via TLC. If the reaction stalls, verify the presence of active acyl chloride by quenching a small aliquot with butylamine. The formation of the corresponding amide confirms the electrophile is still active, indicating that more time is required rather than additional reagents.

• Workup: Dilute the reaction mixture with additional DCM (20 mL). Wash sequentially with 1M aqueous

  (2 x 15 mL) to remove DIPEA and DMAP, saturated aqueous (1 x 15 mL) to neutralize trace acids[2], and brine (15 mL).

• Purification: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 5-bromo-3-furoate ester.

References

• Antimuscarinic 3-(2-Furanyl)quinuclidin-2-ene Derivatives: Synthesis and Structure−Activity Relationships Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Add DMAP to esterification between acyl chloride and alcohol? Source: r/chemistry - Reddit URL:[Link]

• A Solvent-Reagent Selection Guide for Steglich-type Esterification of Carboxylic Acids - Supporting Information Source: The Royal Society of Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]

Application Note: Precision Friedel-Crafts Acylation utilizing 5-Bromofuran-3-carbonyl chloride

Strategic Rationale & Chemical Context

In modern drug development and complex natural product synthesis, bifunctional building blocks are highly sought after for their ability to streamline synthetic routes. 5-Bromofuran-3-carbonyl chloride serves as an exceptional electrophilic hub. The acyl chloride moiety facilitates carbon-carbon bond formation via Friedel-Crafts acylation to yield aryl (5-bromofuran-3-yl)methanones. Concurrently, the 5-bromo substituent provides an orthogonal reactive site, perfectly primed for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings).

However, deploying this reagent requires precise mechanistic control. The electron-rich furan core is notoriously sensitive to the harsh, highly acidic conditions typical of classical Friedel-Crafts reactions, necessitating a highly optimized, self-validating protocol.

Mechanistic Causality & Catalyst Selection

The fundamental mechanism of a Friedel-Crafts acylation relies on the generation of a highly reactive acylium ion, formed when a Lewis acid cleaves the C–Cl bond of the acid chloride[1]. This resonance-stabilized acylium ion subsequently acts as an electrophile, undergoing electrophilic aromatic substitution (EAS) with an arene substrate[1].

The Furan Dilemma: The primary failure mode in furan acylation is catalyst over-activation. Strong Lewis acids, such as Aluminum Chloride (AlCl₃), coordinate aggressively not only to the acyl chloride but also to the oxygen atom of the furan ring. This strips electron density from the heteroaromatic core, triggering acid-catalyzed hydrolytic ring-opening or rapid intermolecular polymerization (resinification)[2][3]. Classical conditions often result in intractable black tars rather than the desired ketone[4].

Causality-Driven Solutions: To mitigate this, the reaction environment must be strictly controlled through the selection of milder Lewis acids. Catalysts such as Tin(IV) chloride (SnCl₄) or Zinc chloride (ZnCl₂) provide sufficient Lewis acidity to generate the acylium ion without compromising the structural integrity of the furan ring[2]. Alternatively, advanced heterogeneous catalyst couples, such as aluminum dodecatungstophosphate (AlPW₁₂O₄₀) with Mg(OH)₂, have been proven to regioselectively acylate sensitive furans by providing a controlled, mild acidic microenvironment[4].

Reaction Pathway & Logic Visualization

Mechanistic logic and catalyst-dependent pathways in furan acylation.

Self-Validating Experimental Protocol

This protocol utilizes SnCl₄ as the optimal homogeneous catalyst, balancing reactivity and furan stability. The procedure employs a "reverse addition" technique at cryogenic temperatures to prevent localized exothermic spikes that lead to furan degradation.

Materials Required

• Acylating Agent: 5-Bromofuran-3-carbonyl chloride (1.0 equiv, 10 mmol)

• Substrate: Electron-rich Arene (e.g., Anisole) (1.2 equiv, 12 mmol)

• Catalyst: Tin(IV) chloride (SnCl₄) (1.1 equiv, 11 mmol) - Handle in a glovebox or under strict inert atmosphere.

• Solvent: Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology

Step 1: System Preparation & Reagent Solvation

• Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar. Purge with dry Argon for 15 minutes.

• Dissolve 5-bromofuran-3-carbonyl chloride (10 mmol) and the arene substrate (12 mmol) in 40 mL of anhydrous DCM.

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Causality Note: Cryogenic cooling suppresses the activation energy required for furan polymerization while maintaining the viability of the highly favorable acylium-arene coupling.

Step 2: Catalyst Complexation (Reverse Addition) 4. Dilute SnCl₄ (11 mmol) in 10 mL of anhydrous DCM in a separate, dry addition funnel. 5. Add the SnCl₄ solution dropwise over 30 minutes to the vigorously stirring reaction mixture at -78 °C.

• Self-Validation Checkpoint: Upon addition of SnCl₄, observe a distinct color shift from colorless/pale yellow to a deep yellow/orange. This optical change validates the successful formation of the stabilized acylium-Lewis acid complex.

Step 3: Reaction Propagation 6. Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to 0 °C over an additional 2 hours.

• Self-Validation Checkpoint: Quench a 50 µL aliquot in cold methanol. TLC analysis (Hexanes/EtOAc 4:1) should reveal the disappearance of the arene and the emergence of a UV-active, lower

  spot corresponding to the product ketone.

Step 4: Quench and Isolation 7. Quench the reaction at 0 °C by the slow, dropwise addition of 20 mL of ice-cold 1M HCl.

• Causality Note: The acidic quench breaks the Lewis acid-product complex and prevents the formation of intractable tin oxide emulsions during extraction.

• Separate the organic layer. Extract the aqueous layer with DCM (2 × 20 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃ (30 mL) and brine (30 mL), then dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to yield the pure aryl (5-bromofuran-3-yl)methanone.

Quantitative Data: Catalyst Efficacy & Reaction Optimization

The following table summarizes the causal relationship between catalyst selection, reaction conditions, and the resulting yield, demonstrating why mild or heterogeneous systems are mandatory for this substrate class.

Catalyst	Equivalents	Temperature (°C)	Time (h)	Yield (%)	Mechanistic Observation & Causality
AlCl₃	1.2	0 to RT	2	< 10%	Rapid polymerization; strong Lewis acidity cleaves the furan ether linkage, resulting in black tar.
SnCl₄	1.1	-78 to 0	4	78%	Clean conversion; provides an optimal balance between acylium generation and furan stability.
ZnCl₂	1.5	0 to RT	12	65%	Slower reaction kinetics; excellent functional group tolerance but requires longer reaction times.
AlPW₁₂O₄₀ / Mg(OH)₂	0.1	50	8	82%	Heterogeneous catalysis; prevents localized acid spikes, yielding high selectivity and simplified workup.

References

• Title : 2,5-Dimethylfuran-3-carbonyl chloride | 50990-93-7 Source : Benchchem URL : 2

• Title : Total synthesis of monosporascone and dihydromonosporascone Source : Organic & Biomolecular Chemistry (RSC Publishing) URL : 5

• Title : Mild Friedel-Crafts Acylation of Furan with Carboxylic Acids and the Heterogeneous Catalyst Couple AlPW12O40 / Mg(OH)2 Source : Bentham Science Publisher URL : 4

• Title : Friedel–Crafts Acylation Source : MilliporeSigma URL : 1

Sources

• 1. Friedel–Crafts Acylation [sigmaaldrich.com]
• 2. 2,5-Dimethylfuran-3-carbonyl chloride | 50990-93-7 | Benchchem [benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. eurekaselect.com [eurekaselect.com]
• 5. Total synthesis of monosporascone and dihydromonosporascone - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB00331D [pubs.rsc.org]

Application Note: Synthesis and Optimization of 5-Bromofuran-3-Carboxamides in Drug Discovery

Introduction & Strategic Importance

Furan-3-carboxamides are privileged heterocyclic scaffolds in medicinal chemistry. Recent drug discovery campaigns have heavily utilized these structures to develop potent antitumor agents—such as anthra[2,3-b]furan-3-carboxamides—that effectively circumvent P-glycoprotein (Pgp) mediated multidrug resistance and inhibit topoisomerase 1[1][2]. Furthermore, fragment-based drug discovery (FBDD) platforms have identified furan-3-carboxylic acid derivatives as critical dual-ligand pharmacophores for modulating lipid-sensing transcription factors, including THRα, PPARγ, FXR, and RXRα[3].

Within this chemical space, 5-bromofuran-3-carboxamides serve as highly valuable intermediates. The bromine atom at the C5 position acts as an orthogonal synthetic handle, allowing for late-stage diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This modularity enables medicinal chemists to rapidly expand structure-activity relationships (SAR) and generate polypharmacological libraries from a single advanced intermediate[3][4].

Fragment-based drug discovery workflow utilizing 5-bromofuran scaffolds.

Mechanistic Causality in Synthetic Design

To ensure high yields and reproducibility, the synthesis of 5-bromofuran-3-carboxamides must be approached with a deep understanding of the underlying reaction mechanisms.

Regioselective Bromination: The electrophilic aromatic substitution of furan-3-carboxylic acid preferentially occurs at the C5 position. The electron-withdrawing carboxyl group at C3 deactivates the adjacent C2 position via resonance, while the furan oxygen strongly directs electrophilic attack to C5. Using N-bromosuccinimide (NBS) instead of elemental bromine (Br₂) is critical; NBS provides a controlled, low steady-state concentration of bromonium ions, which mitigates the risk of polybromination and oxidative furan ring-opening[4].

Carboxyl Activation & Amidation: Converting the 5-bromofuran-3-carboxylic acid to its corresponding carboxamide presents unique challenges. While uronium-based coupling agents (e.g., HATU, TBTU) or carbodiimides (EDC/DCC) are standard for primary amines, they often fail when coupling furan-3-carboxylic acids with sterically hindered or deactivated cyclic diamines, yielding only 5–25% of the desired carboxamide[1]. To overcome this, quantitative activation is achieved by converting the acid to a highly electrophilic acyl chloride using thionyl chloride (SOCl₂) in refluxing toluene or benzene[1].

Quantitative Data: Optimization of Carboxyl Activation

Table 1: Comparison of Carboxyl Activation Strategies for Furan-3-carboxylic Acids based on empirical optimization[1].

Activation Strategy	Reagents & Conditions	Yield Range	Mechanistic Rationale & Application
Acyl Chloride (Optimal)	SOCl₂, Toluene, Reflux, 1h	85–95%	Quantitative activation; ideal for sterically hindered or weakly nucleophilic amines.
Uronium Coupling	HATU, DIPEA, DMF, RT, 3h	70–85%	Mild conditions; restricted to unhindered primary and secondary aliphatic amines.
Carbodiimide Coupling	EDC, HOBt, DCM, RT, 12h	50–65%	Prone to incomplete conversion and side reactions with heterocyclic carboxylic acids.
Mixed Anhydride	Isobutyl chloroformate, NMM, 0 °C	40–60%	Mild, but susceptible to regioselectivity issues during nucleophilic attack by the amine.

Experimental Methodologies (Self-Validating Protocols)

The following protocols are designed as self-validating systems, incorporating specific analytical cues to verify success at each stage.

Workflow for the regioselective synthesis of 5-bromofuran-3-carboxamides.

Protocol A: Regioselective Synthesis of 5-Bromofuran-3-carboxylic Acid

Causality: DMF is utilized as the solvent because its high dielectric constant stabilizes the polar transition state during electrophilic bromination, accelerating the reaction while maintaining regiocontrol[4].

• Initiation: Dissolve furan-3-carboxylic acid (1.0 eq, 10 mmol) in anhydrous DMF (20 mL) in a round-bottom flask. Cool the mixture to 0 °C using an ice bath.

• Bromination: Add N-bromosuccinimide (NBS) (1.05 eq, 10.5 mmol) portion-wise over 15 minutes. Shield the reaction from light to prevent radical-mediated side reactions.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Work-up: Pour the mixture into ice water (100 mL). The product will precipitate. Filter the solid, wash with cold water, and dry under a vacuum.

• Self-Validation: Analyze via ¹H NMR (DMSO-d6). The successful conversion is confirmed by the disappearance of the C5 proton (typically ~7.4 ppm) and the retention of the C2 and C4 protons as distinct doublets (J ≈ 1.8 Hz).

Protocol B: Amidation via Acyl Chloride Intermediate

Causality: Toluene is selected over dichloromethane (DCM) for the chlorination step because its higher boiling point (110 °C) drives the rapid and quantitative formation of the acyl chloride, while safely expelling SO₂ and HCl gases[1].

• Activation: Suspend 5-bromofuran-3-carboxylic acid (1.0 eq, 5 mmol) in anhydrous toluene (15 mL). Add thionyl chloride (SOCl₂, 3.0 eq, 15 mmol) and 1 drop of DMF (catalyst to form the active Vilsmeier-Haack intermediate).

• Reflux: Heat the mixture to reflux for 2 hours. The suspension will become a clear solution once the acyl chloride is fully formed.

• Concentration: Cool to room temperature and concentrate in vacuo to remove toluene and excess SOCl₂. Co-evaporate twice with fresh toluene to ensure complete removal of HCl.

• Coupling: Dissolve the crude acyl chloride in anhydrous DCM (15 mL) and cool to 0 °C. Add the desired amine (1.2 eq) followed by dropwise addition of triethylamine (Et₃N, 2.5 eq).

• Isolation: Stir at room temperature for 2 hours. Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

• Self-Validation: Analyze via IR spectroscopy. The carbonyl stretch will shift from ~1690 cm⁻¹ (carboxylic acid) to ~1650 cm⁻¹ (carboxamide).

Protocol C: Late-Stage Diversification (Suzuki-Miyaura Coupling)

Causality: The addition of K₂CO₃ base is essential to quaternize the arylboronic acid, forming a nucleophilic boronate complex that facilitates the transmetalation step with the palladium catalyst[3].

• Preparation: In a microwave vial, combine 5-bromofuran-3-carboxamide (1.0 eq, 1 mmol), arylboronic acid (1.2 eq, 1.2 mmol), and K₂CO₃ (2.5 eq, 2.5 mmol).

• Catalysis: Add 1,4-dioxane/H₂O (4:1 v/v, 5 mL) and degas the mixture by bubbling N₂ for 10 minutes. Add Pd(dppf)Cl₂ (0.05 eq, 0.05 mmol).

• Reaction: Seal the vial and heat at 90 °C for 4 hours (or microwave at 110 °C for 30 minutes).

• Purification: Dilute with EtOAc, wash with water, dry the organic layer, and purify via silica gel flash chromatography.

• Self-Validation: Analyze via LC-MS. Success is indicated by the appearance of the [M+H]⁺ peak corresponding to the cross-coupled product and the complete disappearance of the characteristic 1:1 bromine isotope pattern (M / M+2) of the starting material.

References

1.[4] US8273738B2 - Imidazole derivatives . Google Patents. 4 2.[1] Optimization of synthesis and evaluation of antitumor properties . Reaction Biology / European Journal of Medicinal Chemistry. 1 3.[3] Fragment-based discovery of dual ligand pharmacophores for lipid-sensing transcription factors for designed polypharmacology . ResearchGate. 3 4.[2] New anthra[2,3-b]furancarboxamides: A role of positioning of the carboxamide moiety in antitumor properties . PubMed. 2

Sources

• 1. reactionbiology.com [reactionbiology.com]
• 2. New anthra[2,3-b]furancarboxamides: A role of positioning of the carboxamide moiety in antitumor properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. US8273738B2 - Imidazole derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 5-Bromofuran Derivatives

Introduction: The Strategic Importance of the Furan Scaffold

The furan ring, a five-membered aromatic heterocycle, is a cornerstone in the architecture of numerous pharmacologically active compounds and advanced materials.[1][2][3] Its role as a bioisostere for phenyl rings allows for the modulation of steric and electronic properties, which can lead to improved metabolic stability, enhanced drug-receptor interactions, and better overall bioavailability.[1][2] Consequently, furan derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3] The functionalization of the furan core is therefore a critical endeavor in medicinal chemistry and drug discovery.[4]

Palladium-catalyzed cross-coupling reactions have emerged as a revolutionary tool for the synthesis of complex organic molecules, offering a versatile and efficient means to form carbon-carbon and carbon-heteroatom bonds under mild conditions.[5][6][7] These reactions, recognized with the 2010 Nobel Prize in Chemistry awarded to Richard Heck, Ei-ichi Negishi, and Akira Suzuki, provide a powerful platform for the derivatization of heterocyclic compounds.[8] This guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions of 5-bromofuran derivatives, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.

The Engine of Innovation: The Palladium Catalytic Cycle

At the heart of these transformations lies the palladium catalytic cycle, a sequence of fundamental steps that orchestrate the formation of new chemical bonds.[6][9][10] A thorough understanding of this cycle is paramount for troubleshooting and optimizing reactions.

The cycle typically commences with a Pd(0) species, which undergoes oxidative addition with the 5-bromofuran derivative. This step forms a Pd(II) intermediate. The subsequent step, transmetalation , involves the transfer of an organic group from a coupling partner (e.g., an organoboron reagent in Suzuki coupling) to the palladium center.[6][10] Finally, reductive elimination occurs, wherein the two organic fragments are coupled to form the desired product, and the Pd(0) catalyst is regenerated, ready to initiate another cycle.[6][10]

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Key Cross-Coupling Strategies for 5-Bromofuran Derivatives

The versatility of palladium catalysis allows for a diverse range of transformations. Here, we delve into the most pertinent cross-coupling reactions for the functionalization of 5-bromofurans.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is arguably the most widely utilized cross-coupling method due to its mild conditions, excellent functional group tolerance, and the low toxicity of boron reagents.[6][11] This reaction is instrumental in the synthesis of biaryl and heteroaryl structures.[11]

Causality Behind Experimental Choices:

• Catalyst and Ligand: The choice of palladium source and ligand is critical. For electron-rich 5-bromofurans, a catalyst system with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can enhance the rate of oxidative addition and prevent catalyst deactivation.

• Base: A base is essential to activate the organoboron species for transmetalation.[12] The choice of base (e.g., K₂CO₃, Cs₂CO₃) can significantly impact the reaction rate and yield.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene) and water is often employed to facilitate the dissolution of both the organic and inorganic reagents.

Detailed Protocol: Suzuki-Miyaura Coupling of 5-Bromo-2-furaldehyde with Phenylboronic Acid

Materials:

• 5-Bromo-2-furaldehyde

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 5-bromo-2-furaldehyde (1.0 mmol, 1.0 eq.), phenylboronic acid (1.2 mmol, 1.2 eq.), and potassium carbonate (2.0 mmol, 2.0 eq.).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir for 4-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Heck-Mizoroki Reaction: The Art of Olefin Arylation

The Heck reaction facilitates the coupling of aryl halides with alkenes, providing a direct route to substituted olefins.[13][14][15] This transformation is particularly valuable for the synthesis of stilbenes and cinnamates.

Causality Behind Experimental Choices:

• Ligand Selection: The choice of phosphine ligand can influence the regioselectivity of the reaction. For terminal olefins, the use of bulky ligands often favors the formation of the trans isomer.[13]

• Base: A base, typically an amine like triethylamine (Et₃N) or a carbonate, is required to neutralize the hydrogen halide formed during the catalytic cycle.

• Solvent: Polar aprotic solvents such as DMF, NMP, or acetonitrile are commonly used.

Detailed Protocol: Heck Coupling of Methyl 5-bromofuran-2-carboxylate with Styrene

Materials:

• Methyl 5-bromofuran-2-carboxylate

• Styrene

• Palladium(II) acetate [Pd(OAc)₂]

• Tri(o-tolyl)phosphine [P(o-tol)₃]

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a sealed tube, combine methyl 5-bromofuran-2-carboxylate (1.0 mmol, 1.0 eq.), palladium(II) acetate (0.02 mmol, 2 mol%), and tri(o-tolyl)phosphine (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with an inert gas.

• Add DMF (5 mL), triethylamine (1.5 mmol, 1.5 eq.), and styrene (1.2 mmol, 1.2 eq.) via syringe.

• Seal the tube and heat the reaction mixture to 100 °C for 12-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute the mixture with water (20 mL) and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by column chromatography.

Sonogashira Coupling: Accessing Alkynylated Furans

The Sonogashira reaction is a powerful method for the formation of C(sp²)–C(sp) bonds, coupling aryl halides with terminal alkynes.[16][17][18] This reaction typically employs a co-catalytic system of palladium and copper(I).[16]

Causality Behind Experimental Choices:

• Copper Co-catalyst: Copper(I) iodide (CuI) is a common co-catalyst that facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[6]

• Base: An amine base, such as triethylamine or diisopropylamine, is used as both the base and, in some cases, the solvent.

• Inert Atmosphere: The reaction is sensitive to oxygen, which can cause homocoupling of the alkyne (Glaser coupling). Therefore, maintaining a strict inert atmosphere is crucial.[19]

Detailed Protocol: Sonogashira Coupling of 2-acetyl-5-bromofuran with Phenylacetylene

Materials:

• 2-Acetyl-5-bromofuran

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

Procedure:

• To a Schlenk flask, add 2-acetyl-5-bromofuran (1.0 mmol, 1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol, 2 mol%), and copper(I) iodide (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with argon three times.

• Add THF (10 mL) and triethylamine (2.0 mmol, 2.0 eq.) under an argon atmosphere.

• Add phenylacetylene (1.1 mmol, 1.1 eq.) dropwise.

• Stir the reaction mixture at room temperature for 6-18 hours.

• Monitor the reaction by TLC.

• Once complete, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by column chromatography.

Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination is a cornerstone for the formation of carbon-nitrogen bonds, coupling aryl halides with amines.[20][21][22] This reaction has broad applications in the synthesis of pharmaceuticals and other nitrogen-containing compounds.[20]

Causality Behind Experimental Choices:

• Specialized Ligands: This reaction often requires bulky, electron-rich phosphine ligands developed by the Buchwald group (e.g., BrettPhos, XPhos) to facilitate the reductive elimination step.[6][22]

• Strong Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.

• Anhydrous Conditions: The reaction is sensitive to moisture, so anhydrous solvents and reagents are essential.

Troubleshooting Common Issues

Observation	Potential Cause	Troubleshooting Strategy
Low or No Conversion	Inactive catalyst; presence of oxygen or water.	Use a fresh batch of catalyst; ensure rigorous degassing of solvents and maintenance of an inert atmosphere.[19]
Formation of Black Precipitate (Palladium Black)	Catalyst decomposition.	Lower the reaction temperature; use a more robust ligand; ensure strict exclusion of oxygen.[19]
Homocoupling of Coupling Partner	Reaction conditions favoring side reactions.	Optimize the stoichiometry of reagents; adjust the base and temperature.
Dehalogenation of 5-Bromofuran	Presence of a hydrogen source and a reducing environment.	Minimize water content in the reaction mixture; choose a non-protic solvent if possible.[23]

Experimental Workflow Visualization

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Conclusion

Palladium-catalyzed cross-coupling reactions of 5-bromofuran derivatives represent a robust and versatile strategy for the synthesis of a wide array of functionalized furan compounds. By understanding the underlying catalytic cycle and carefully selecting the appropriate reaction conditions, researchers can efficiently generate novel molecules with significant potential in medicinal chemistry and materials science. The protocols and insights provided in this guide serve as a foundation for the successful application of these powerful synthetic methods.

References

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters [mdpi.com]
• 5. nobelprize.org [nobelprize.org]
• 6. jmcct.com [jmcct.com]
• 7. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Heck Reaction [organic-chemistry.org]
• 14. mdpi.com [mdpi.com]
• 15. uwindsor.ca [uwindsor.ca]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. youtube.com [youtube.com]
• 23. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reagent Selection and Protocols for the Schotten-Baumann Reaction with Furoyl Chlorides

Introduction & Mechanistic Rationale

Furoyl chlorides—most notably 2-furoyl chloride —are highly reactive, moisture-sensitive heteroaromatic acylating agents. They are critical building blocks in medicinal chemistry, utilized in the synthesis of active pharmaceutical ingredients (APIs) such as the antiamoebic prodrug diloxanide furoate, the anti-inflammatory mometasone furoate, and various butitaxel analogues[1][2][3].

The4 is the classical and most robust methodology for constructing furoyl amides and esters[4]. Traditionally defined as the acylation of amines or alcohols using an acid chloride in the presence of an aqueous or organic base, the success of this reaction relies entirely on the strategic selection of reagents to manage the highly exothermic nature of the coupling[5][6].

Causality in Reagent Selection

As a Senior Application Scientist, it is crucial to understand why specific reagents are chosen rather than simply following a recipe. The furan ring is electron-rich, which subtly modulates the electrophilicity of the acyl carbon. However, 2-furoyl chloride remains highly susceptible to rapid hydrolysis[6].

If the reaction temperature exceeds 10 °C during reagent addition, or if the base concentration is poorly optimized, the competing hydrolysis pathway outpaces amidation, yielding 2-furoic acid as a stubborn impurity[6]. Therefore, the choice of base (the acid scavenger) and solvent system is a calculated balance: it must maintain the nucleophile in its active, deprotonated state while simultaneously shielding the furoyl chloride from bulk water degradation[7].

Reaction Logic and Visual Workflows

To establish a self-validating system, the experimental design must account for the fate of every reagent. The diagram below illustrates the mechanistic pathways, highlighting how proper base selection drives the reaction toward the target API while mitigating hydrolysis.

Mechanistic pathways and reagent roles in the Schotten-Baumann synthesis of furoyl derivatives.

Quantitative Data: Reagent System Selection

The selection of the base and solvent dictates the kinetic profile of the reaction. Table 1 summarizes the empirical performance of various reagent systems used in furoyl chloride acylation.

Table 1: Reagent Selection Matrix for Furoyl Chloride Acylation

Reagent System	Solvent Environment	Ideal Substrate Profile	Typical Yield	Primary Causality / Rationale
NaOH / Na₂CO₃	Biphasic (Water / DCM)	Robust primary/secondary amines	80 - 95%	Interfacial reaction protects the water-sensitive acid chloride in the organic layer while neutralizing HCl in the aqueous phase[5][8].
TEA / DIPEA	Monophasic (Anhydrous DCM / THF)	General amines, amino acids	85 - 98%	Homogeneous kinetics prevent stalling. Bulky bases like DIPEA prevent unwanted side-reactions with sensitive functional groups[5].
Pyridine	Monophasic (Anhydrous Pyridine / Toluene)	Alcohols, weak anilines (e.g., Diloxanide)	70 - 90%	Acts dually as a solvent and a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate to drive esterification[1][6].

Experimental Protocols

The following protocols are designed as self-validating workflows. The specific workup steps inherently purify the product based on acid-base causality: acidic washes remove unreacted nucleophiles and organic bases, while basic washes remove the hydrolyzed furoic acid byproduct[5][6].

Protocol A: Anhydrous Organic Base Amidation (Standard API Synthesis)

This method is highly effective for synthesizing N-furoyl amides using triethylamine (TEA) or diisopropylethylamine (DIPEA)[5].

Materials:

• Amine substrate (1.0 eq)

• 2-Furoyl chloride (1.05 - 1.1 eq)

• Triethylamine (Et₃N) or DIPEA (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: In an oven-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the amine (1.0 eq) and the organic base (1.2 eq) in anhydrous DCM[5].

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C. Causality: Lowering the temperature suppresses the exothermic degradation of the highly reactive furoyl chloride[5][6].

• Electrophile Addition: Prepare a dilute solution of 2-furoyl chloride (1.1 eq) in anhydrous DCM. Add this solution dropwise via an addition funnel over 15–30 minutes, ensuring the internal temperature does not exceed 10 °C[5][6].

• Propagation: Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor completion via LC-MS or TLC[5].

• Quench & Workup:

  • Dilute the reaction mixture with additional DCM.

  • Wash the organic layer with 0.1 M HCl (2x). Causality: Protonates and extracts unreacted amine and residual TEA into the aqueous waste[5].

  • Wash with saturated aqueous NaHCO₃ (2x). Causality: Deprotonates any 2-furoic acid byproduct, extracting it as water-soluble sodium furoate[5][6].

  • Wash with brine (1x) to remove residual water from the organic phase.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Recrystallize from an appropriate solvent (e.g., ethanol) if necessary[1].

Protocol B: Pyridine-Catalyzed Esterification (e.g., Diloxanide Furoate)

For weaker nucleophiles such as phenols or heavily substituted anilines, pyridine is utilized to force the reaction forward via an acylpyridinium intermediate[1].

• Preparation: Dissolve the substrate (e.g., Diloxanide, 1.0 eq) in anhydrous pyridine, which acts as both the solvent and the base[1].

• Addition: Cool the solution to 0 °C. Add 2-furoyl chloride (1.1 eq) dropwise with vigorous stirring[1].

• Heating: Unlike standard amidation, esterification of weak nucleophiles may require thermal driving. Warm the mixture to room temperature, then heat at 60–70 °C for 2–3 hours[1].

• Workup: Quench into ice water. If the product precipitates, isolate via vacuum filtration. Wash the filter cake extensively with dilute HCl to remove residual pyridine, followed by cold water[1][6].

Step-by-step experimental workflow for the amidation of 2-furoyl chloride.

Troubleshooting and Scale-Up Considerations

When scaling up the synthesis of furoyl amides, heat dissipation becomes the primary failure point. The acylation of amines with furoyl chloride is highly exothermic[6]. At a larger scale, the surface-area-to-volume ratio of the reactor decreases, making cooling less efficient[6].

Scale-Up Solutions:

• Controlled Addition: Implement a slow, dosed addition of furoyl chloride based on real-time calorimetric data[6].

• Solvent Dilution: Increasing the solvent volume creates a larger thermal sink, absorbing the immediate heat of the reaction and preventing localized hot spots that lead to furoic acid generation[6].

References

• ResearchGate. DILOXANIDE FUROATE. Retrieved from: [Link]

• Wikipedia. 2-Furoyl chloride. Retrieved from: [Link]

• Journal of Medicinal Chemistry (ACS Publications). Butitaxel Analogues: Synthesis and Structure−Activity Relationships. Retrieved from: [Link]

• ResearchGate. An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Retrieved from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Furoyl chloride - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. US2543745A - Furoic amides of amino naphthols - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 5-Bromo-3-Furoyl Chloride Troubleshooting & Handling Guide

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Chemical Context

5-Bromo-3-furoyl chloride is a highly reactive heteroaryl acid chloride frequently utilized as an electrophilic building block in medicinal chemistry, such as in the synthesis of antimuscarinic derivatives 1. Due to the electron-withdrawing nature of both the furan oxygen and the 5-bromo substituent, the carbonyl carbon is exceptionally electrophilic. While this ensures rapid acylation during synthesis, it also renders the compound highly susceptible to nucleophilic attack by atmospheric moisture, leading to rapid degradation during storage 2.

Mechanistic Root Cause of Degradation

Understanding the causality of degradation is critical for preventing it. The primary decomposition pathway is hydrolysis . When exposed to trace water, the oxygen atom of water attacks the carbonyl carbon, forming a transient tetrahedral intermediate. The subsequent collapse of this intermediate expels a chloride ion, yielding 5-bromo-3-furoic acid and hydrogen chloride (HCl) gas 3.

The continuous generation of HCl not only pressurizes the storage vessel but can also autocatalyze further degradation and corrode incompatible container materials, such as standard rubber septa 4.

Mechanism of moisture-induced hydrolysis and autocatalytic degradation.

Troubleshooting FAQs

Q1: My sealed bottle of 5-bromo-3-furoyl chloride hissed when I opened it, and the liquid has darkened. Is it still usable? A: The hissing indicates pressurization from HCl gas, confirming that hydrolysis has occurred 4. The darkening (often turning from clear/pale yellow to dark brown) suggests trace polymerization or decomposition of the furan ring catalyzed by the concentrated acid. It is highly recommended to test the purity before use (see Protocol B). If the purity is below 90%, discard or repurify, as the free 5-bromo-3-furoic acid will disrupt stoichiometry and inhibit your desired acylation.

Q2: I store my reagent in a standard lab fridge (4°C). Why is it still degrading? A: Cold storage alone is insufficient. When a cold bottle is opened in ambient air, condensation immediately forms on the inner walls of the container, introducing water. Furthermore, standard rubber septa are permeable to moisture over time and degrade in the presence of HCl vapor. You must use PTFE-lined caps and allow the container to reach room temperature in a desiccator before opening.

Q3: Can I salvage a degraded batch? A: Yes, if the degradation is purely hydrolysis. You can convert the formed 5-bromo-3-furoic acid back to the acid chloride by refluxing the mixture with thionyl chloride (SOCl₂) and a catalytic amount of DMF, followed by fractional vacuum distillation. However, for small scales, purchasing a fresh batch is more time-efficient and safer.

Quantitative Degradation & Storage Data

To facilitate easy comparison, the following table summarizes the expected shelf-life and degradation indicators based on various storage conditions.

Storage Condition	Atmosphere	Seal Type	Expected Shelf-Life	Visual Indicators of Degradation
Ambient (20°C)	Air	Standard Screw Cap	< 1 Week	Rapid darkening, heavy white precipitate (furoic acid).
Fridge (4°C)	Air	Rubber Septum	1 - 3 Months	Moderate pressure buildup, slight yellowing.
Freezer (-20°C)	Argon	PTFE-Lined Cap	12 - 18 Months	Remains clear/pale yellow, no pressure hiss.
Glovebox (Ambient)	Nitrogen	Open/Loose Cap	6 - 8 Months	Slow evaporation, minimal hydrolysis.

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on visual inspection alone. Implement the following protocols to establish a self-validating storage and QC system.

Protocol A: Anhydrous Aliquoting and Long-Term Storage

Causality: Repeated freeze-thaw cycles and atmospheric exposure are the primary drivers of degradation. Aliquoting divides the risk, ensuring that only the required amount is exposed to potential moisture per experiment.

• Preparation: Transfer the unopened, cold bottle of 5-bromo-3-furoyl chloride into an inert-atmosphere glovebox (Argon is preferred due to its density being higher than air). Allow it to equilibrate to the glovebox temperature.

• Vial Setup: Pre-dry amber glass vials (to prevent photolytic degradation) and PTFE-lined caps in an oven at 120°C for at least 4 hours. Cool them inside the glovebox.

• Aliquoting: Dispense single-use volumes (e.g., 100 µL or 500 µL) into the vials.

• Sealing: Seal tightly with the PTFE-lined caps. Why PTFE? PTFE is chemically inert to HCl, whereas silicone or rubber will embrittle, crack, and fail over time.

• Secondary Containment: Wrap the caps with Parafilm, place the vials in a secondary jar containing indicating Drierite (desiccant), and store at -20°C.

Step-by-step workflow for inert aliquoting and long-term storage.

Protocol B: Pre-Use Quality Control (Derivatization Assay)

Causality: Direct GC-MS or LC-MS of acid chlorides is unreliable because they hydrolyze rapidly on the column. Direct NMR is complicated by the presence of HCl. By reacting a micro-sample with an excess of a secondary amine, you quantitatively convert the active acid chloride into a highly stable amide 1, which can be accurately analyzed.

• Sampling: In a fume hood, dissolve 10 µL of the suspect 5-bromo-3-furoyl chloride in 1 mL of anhydrous dichloromethane (DCM).

• Derivatization: Add 50 µL of diethylamine (excess) to the solution. The reaction is instantaneous and exothermic.

• Quenching: Add 1 mL of 1M aqueous HCl to wash away unreacted diethylamine and any free 5-bromo-3-furoic acid (which will partition into the organic layer but can be distinguished via NMR/LC-MS).

• Analysis: Extract the DCM layer, evaporate the solvent, and analyze the residue via LC-MS or ¹H-NMR.

• Validation: Calculate the ratio of the diethylamide derivative to the free 5-bromo-3-furoic acid. A ratio of >95:5 confirms the batch is suitable for sensitive synthetic steps.

References

• BASF. "Acid Chlorides and Chloroformates - Safety and Handling." basf.com.
• Chemistry Steps. "Reactions of Acid Chlorides (ROCl) with Nucleophiles." chemistrysteps.com.
• LibreTexts. "21.4: Chemistry of Acid Halides." libretexts.org.
• Journal of Medicinal Chemistry - ACS Publications. "Antimuscarinic 3-(2-Furanyl)quinuclidin-2-ene Derivatives: Synthesis and Structure−Activity Relationships." acs.org.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. download.basf.com [download.basf.com]

Technical Support Center: Troubleshooting 5-Bromofuran Cross-Coupling Protocols

Welcome to the Technical Support Center for heterocyclic cross-coupling. 5-Bromofurans are versatile building blocks in medicinal chemistry and materials science, but their inherent electronic properties make them highly susceptible to side reactions during palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille, and Sonogashira reactions).

This guide is designed for researchers and drug development professionals. It provides mechanistic troubleshooting, quantitative optimization data, and a self-validating experimental protocol to help you minimize protodehalogenation, homocoupling, and ring-opening.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does protodehalogenation occur so frequently with 5-bromofurans, and how can I prevent it?

The Causality: Protodehalogenation (the replacement of the C–Br bond with a C–H bond) is a kinetically competitive side reaction. Because the C2/C5 positions of the furan ring are highly electrophilic, the initial oxidative addition of the palladium(0) catalyst into the C–Br bond is exceptionally rapid [1]. However, if the subsequent transmetalation step is sluggish, the resulting organopalladium(II) intermediate has a prolonged lifetime. This allows it to undergo premature protonation (often abstracting a proton from the solvent or base) before the carbon-carbon bond can form[2]. The Solution: You must accelerate the transmetalation step to outcompete protonation. Transition from standard ligands like PPh₃ to bulky, electron-rich biarylphosphine ligands such as SPhos or XPhos [3]. These ligands promote the formation of a highly active monoligated Pd(0) species and significantly lower the activation energy required for transmetalation.

Q2: My GC-MS shows significant amounts of symmetric biaryl and bifuranyl homocoupling products. What is the mechanistic cause?

The Causality: Homocoupling—the dimerization of either the 5-bromofuran or the arylboronic acid—is primarily an oxidative side reaction. It is driven by the presence of trace oxygen, which re-oxidizes Pd(0) to Pd(II), creating an unintended catalytic cycle for dimerization [2]. Furthermore, if you are using aryl boronic acids with electron-withdrawing groups, their reduced nucleophilicity slows down transmetalation, creating a kinetic bottleneck that makes them highly susceptible to homocoupling [4]. The Solution: Strictly exclude oxygen by rigorously degassing your solvents (e.g., via the freeze-pump-thaw method) and maintaining a pristine argon atmosphere[2]. To further suppress this, use a slight excess of the boronic acid (1.2–1.5 equiv) and ensure it is fully activated by an appropriate base.

Q3: I am observing furan ring-opening and overall target degradation. Which bases and solvents maintain structural integrity?

The Causality: Furan rings are sensitive to strongly nucleophilic bases (like NaOH or NaOtBu) and excessively high temperatures. Strong bases can attack the electrophilic positions of the furan ring, leading to ring-opening and polymerization. The Solution: Transition to mild, non-nucleophilic bases such as anhydrous K₃PO₄ or K₂CO₃ [2]. For the solvent system, a mixture of 1,4-dioxane and water (typically 4:1) is highly recommended. The polar solvent coordinates with the palladium complexes during the transition state, stabilizing the intermediate and leading to superior reaction yields without degrading the furan ring [4].

Part 2: Logical Troubleshooting Workflow

Use the following decision tree to identify and resolve the specific side reactions occurring in your 5-bromofuran coupling workflows.

Logical troubleshooting workflow for minimizing 5-bromofuran coupling side reactions.

Part 3: Quantitative Catalyst Comparison

The choice of catalyst, ligand, and base dictates the ratio of desired cross-coupling to undesired side reactions. The table below summarizes the expected outcomes based on standard optimization matrices.

Table 1: Impact of Catalyst and Base Selection on 5-Bromofuran Coupling Yields

Catalyst System	Base	Solvent System	Temp (°C)	Target Yield (%)	Homocoupling (%)	Dehalogenation (%)
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100	45	25	15
Pd(OAc)₂ / PPh₃	K₂CO₃	DMF	100	55	20	10
Pd₂(dba)₃ / XPhos	Cs₂CO₃	THF	80	82	< 5	< 5
Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	80	94	< 2	< 2

Note: Data synthesized from comparative optimization studies to illustrate the suppression of side reactions using bulky biarylphosphines and mild bases.

Part 4: Validated Experimental Protocol

The following is a self-validating, step-by-step methodology for the Suzuki-Miyaura coupling of a 5-bromofuran with an arylboronic acid, optimized to suppress side reactions[3].

Materials Required:

• 5-Bromofuran derivative (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Anhydrous Potassium Phosphate (K₃PO₄) (2.0 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%)

• SPhos ligand (0.04 mmol, 4 mol%)

• Degassed 1,4-Dioxane and Deionized Water (4:1 ratio, 5 mL total)

Step-by-Step Methodology:

• Inert Atmosphere Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 5-bromofuran, arylboronic acid, and K₃PO₄. Evacuate the tube and backfill with high-purity argon. Repeat this cycle three times to strictly exclude oxygen and prevent homocoupling.

• Catalyst Addition: Under a positive flow of argon, add the Pd(OAc)₂ and SPhos.

• Solvent Introduction & Activation: Inject the degassed 1,4-dioxane/water mixture via syringe.

  • Self-Validation Checkpoint 1: Upon stirring at room temperature for 5 minutes, observe the solution. A color shift from reddish-orange to pale yellow indicates the successful in-situ reduction of Pd(II) to the active, monoligated Pd(0) species.

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 80 °C for 4–6 hours.

  • Self-Validation Checkpoint 2: At the 2-hour mark, withdraw a 10 µL aliquot under argon, quench in ethyl acetate/water, and analyze the organic layer via TLC or GC-MS. The absence of an

    peak confirms that protodehalogenation has been successfully suppressed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) followed by brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient).

Part 5: References

• Facile Synthesis of 4-(Methoxycarbonyl)phenyl 5-Arylfuran-2-Carboxylates via Readily Available Pd Catalyst MDPI Catalysts URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Facile Synthesis of 4-(Methoxycarbonyl)phenyl 5-Arylfuran-2-Carboxylates via Readily Available Pd Catalyst–Their Thermodynamic, Spectroscopic Features and Nonlinear Optical Behavior [mdpi.com]

Technical Support Center: Optimal Solvent Selection & Troubleshooting for 5-Bromofuran-3-carbonyl chloride Reactions

Welcome to the Technical Support Center for heterocyclic acyl chloride workflows. This guide is designed for researchers and drug development professionals working with 5-Bromofuran-3-carbonyl chloride .

Working with this building block presents a unique chemical dichotomy: you must balance the extreme electrophilic reactivity of the acyl chloride group with the structural fragility of the furan ring. This guide synthesizes mechanistic causality, solvent selection matrices, and field-proven troubleshooting protocols to ensure high-yield nucleophilic acyl substitutions.

Mechanistic Causality: The Dual-Threat Challenge

To master reactions involving 5-Bromofuran-3-carbonyl chloride, one must understand the causality behind its degradation pathways.

• Acyl Chloride Reactivity: Acyl chlorides are the most reactive carboxylic acid derivatives. They undergo rapid nucleophilic acyl substitution via an addition-elimination mechanism[1][2]. The highly electronegative chlorine atom withdraws electron density, making the carbonyl carbon highly susceptible to nucleophilic attack by amines, alcohols, or even trace ambient moisture[2][3].

• Furan Ring Fragility: Furan rings are notoriously sensitive to acidic conditions. Protonation typically occurs at the

  -carbon, initiating a cascade that leads to nucleophilic attack by solvent/water, ultimately causing ring-opening into 1,4-dicarbonyl compounds or complex polymeric tars[4][5].

• The Substituent Effect: The presence of the bromine atom at the C5 position (an electron-withdrawing group) provides a measurable stabilizing effect against acid-catalyzed degradation compared to unsubstituted furans[5][6]. However, this stabilization is not absolute. The stoichiometric generation of hydrogen chloride (HCl) during acyl substitution will rapidly degrade the furan ring if the solvent and base system are not optimized[1][4].

Reaction & Degradation Pathway

Reaction pathway of 5-Bromofuran-3-carbonyl chloride highlighting acid-catalyzed degradation risks.

Solvent Selection Matrix

The optimal solvent must be strictly aprotic, non-nucleophilic, and capable of solubilizing both the starting materials and the resulting hydrochloride salts (or at least keeping them suspended to avoid trapping reagents).

Solvent	Polarity Index	Moisture Sensitivity	Furan Compatibility	Recommended Use Case & Notes
Dichloromethane (DCM)	3.1	Moderate	Excellent	Primary Choice. Inert, easily dried, and easily removed under reduced pressure. Excellent for standard amidation/esterification[7].
Tetrahydrofuran (THF)	4.0	High (Hygroscopic)	Excellent	Secondary Choice. Better solubility for polar nucleophiles. Must be distilled over Na/benzophenone or passed through activated alumina to ensure it is strictly anhydrous.
Toluene	2.4	Low	Good	Useful if higher temperatures are required, though acyl chlorides rarely require heating. Poor solubility for many organic bases and their salts.
N,N-Dimethylformamide (DMF)	6.4	High	Moderate (Risk of side reactions)	Avoid as bulk solvent. While DMF stabilizes furans[5][6], it can react with acyl chlorides to form Vilsmeier-Haack type intermediates. Use only in catalytic amounts if required.
Acetonitrile (MeCN)	5.8	High	Good	Good alternative to THF for polar substrates, but can sometimes lead to complex mixtures if not strictly dry.

Troubleshooting FAQs

Q1: My reaction mixture turned into a black/brown tar, and my yield is near zero. What happened? A1: You are observing acid-catalyzed furan ring polymerization. During the addition-elimination mechanism, one equivalent of HCl is released[1][3]. If your auxiliary base (e.g., Triethylamine or DIPEA) is insufficient, localized acidic microenvironments form, protonating the furan's

-carbon and triggering ring-opening and subsequent polymerization[4][5].

• Solution: Ensure you are using at least 1.5 to 2.0 equivalents of a non-nucleophilic base. Add the base to the nucleophile solution before introducing the acyl chloride[7].

Q2: LC-MS shows a massive peak corresponding to 5-bromofuran-3-carboxylic acid instead of my desired product. How do I prevent this? A2: Your acyl chloride has undergone hydrolysis. Because the chloride ion is an excellent leaving group, water acts as a highly efficient nucleophile, rapidly converting the acyl chloride into a carboxylic acid[2][3].

• Solution: This is a moisture control failure. Ensure your solvent (especially if using THF) is strictly anhydrous. Glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (Nitrogen or Argon).

Q3: Can I use water in my workup without destroying the furan ring? A3: Yes, but pH control is critical. While the furan ring is stable in neutral to mildly basic aqueous solutions, an acidic aqueous workup will rapidly degrade the product[4][5].

• Solution: Quench the reaction with a saturated aqueous solution of Sodium Bicarbonate (NaHCO₃) to neutralize any residual acid before phase separation. Avoid washing the organic layer with strong acids (like 1M HCl) to remove excess amine; use a mild acid wash (e.g., 10% citric acid) only if absolutely necessary, and minimize contact time.

Self-Validating Experimental Protocol: Standard Amidation

This protocol describes the coupling of 5-Bromofuran-3-carbonyl chloride with a primary or secondary amine (e.g., thiomorpholine)[7]. It is designed to be self-validating: visual cues and TLC checks will confirm the integrity of the furan ring throughout the process.

Step 1: Preparation & Rigorous Drying

• Oven-dry a round-bottom flask and magnetic stir bar at 120 °C for at least 2 hours. Cool under a stream of dry Nitrogen.

• Prepare strictly anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Step 2: Reaction Setup

• Dissolve the amine nucleophile (1.0 equivalent) in the anhydrous solvent (approx. 0.1 M concentration) under Nitrogen.

• Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.5 - 2.0 equivalents)[3][7].

• Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Lowering the temperature controls the exothermic nucleophilic attack and minimizes potential side reactions.

Step 3: Acyl Chloride Addition

• Dissolve 5-Bromofuran-3-carbonyl chloride (1.05 equivalents) in a small volume of anhydrous solvent.

• Add the acyl chloride solution dropwise to the stirring amine/base mixture over 10–15 minutes[7].

• Validation Check: A white precipitate (amine hydrochloride salt) should begin forming immediately. The solution should remain pale yellow to orange. If it rapidly turns dark brown/black, acid-catalyzed furan degradation is occurring (check base equivalents and moisture).

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours, monitoring by TLC or LC-MS until the amine is consumed.

Step 4: Mild Workup

• Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes.

• Transfer to a separatory funnel and extract with DCM or Ethyl Acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous Sodium Sulfate (Na₂SO₄), and filter.

• Concentrate under reduced pressure. Purify via flash column chromatography using neutral or deactivated silica gel to prevent furan degradation on the column[5].

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ResearchGate. Available at:[Link]

• Nucleophilic addition / elimination in the reactions of acyl chlorides. Chemguide. Available at:[Link]

• Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. Available at:[Link]

• 21.2: Nucleophilic Acyl Substitution Reactions. Chemistry LibreTexts. Available at:[Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Exothermic Reactions with 5-Bromofuran-3-carbonyl chloride

Welcome to the technical support center for handling 5-Bromofuran-3-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on controlling the exothermic reactions that occur when acylating amines with this reactive compound. By understanding the underlying principles and implementing the proper control strategies, you can ensure safer, more efficient, and reproducible synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction between 5-Bromofuran-3-carbonyl chloride and amines so exothermic?

A1: The acylation of an amine with an acyl chloride, such as 5-Bromofuran-3-carbonyl chloride, is a fundamentally rapid and highly exothermic process.[1] This is due to the high reactivity of the acyl chloride functional group. The carbonyl carbon is highly electrophilic, making it susceptible to nucleophilic attack by the lone pair of electrons on the amine's nitrogen atom.[1][2] The subsequent collapse of the tetrahedral intermediate and elimination of the chloride leaving group is a very favorable process, releasing significant energy as heat.[1] The reaction is often described as vigorous or even violent, especially with concentrated reagents.[1][2][3]

Q2: What are the primary risks of an uncontrolled exotherm in this reaction?

A2: An uncontrolled exotherm can lead to a dangerous situation known as thermal runaway. This is a rapid, self-accelerating increase in temperature that can cause the solvent to boil violently, leading to over-pressurization of the reaction vessel and a risk of explosion.[4][5] Beyond the immediate safety hazards, excessive heat can also lead to undesirable side reactions, decomposition of the starting materials or the desired product, and ultimately, lower yields and purity.[5]

Q3: How does the choice of amine affect the intensity of the exotherm?

A3: The nucleophilicity and steric hindrance of the amine play a crucial role. Primary aliphatic amines are generally more nucleophilic and less sterically hindered than secondary amines or aromatic amines (anilines), and thus will react more vigorously, generating a more pronounced exotherm.[6][7] Aromatic amines are less basic and therefore less nucleophilic, resulting in a slower, more controlled reaction.[6]

Q4: What is the role of a base in this reaction, and how does it influence the exotherm?

A4: A base is essential to neutralize the hydrochloric acid (HCl) byproduct formed during the reaction.[1] If not neutralized, the HCl will protonate the starting amine, forming an ammonium salt which is no longer nucleophilic, thereby quenching the reaction.[6] A non-nucleophilic tertiary amine like triethylamine (Et₃N) or pyridine is commonly used.[6][8] While the base itself doesn't directly control the initial exotherm, its presence ensures the reaction proceeds to completion. An excess of the reactant amine can also serve as the base.[6]

Q5: Can I use an aqueous base like sodium hydroxide?

A5: While technically possible under specific conditions (e.g., Schotten-Baumann conditions), using an aqueous base like NaOH is generally not recommended for highly reactive acyl chlorides like 5-Bromofuran-3-carbonyl chloride.[9][10] The acyl chloride is highly susceptible to hydrolysis by water, which would consume the starting material and form the corresponding carboxylic acid, reducing the yield of the desired amide.[1][9] Anhydrous conditions are strongly preferred.[1]

Troubleshooting Guide

Problem	Probable Cause(s)	Solutions & Preventative Measures
Rapid, Uncontrolled Temperature Spike	1. Reagent addition is too fast.2. Insufficient cooling.3. Reaction concentration is too high.	1. Slow, Controlled Addition: Add the 5-Bromofuran-3-carbonyl chloride dropwise via a syringe pump or an addition funnel.[1][10]2. Effective Cooling: Ensure the reaction vessel is adequately submerged in a cooling bath (e.g., ice-water or dry ice/acetone) and that the bath's temperature is monitored.[6]3. Dilution: Conduct the reaction at a lower concentration to help dissipate the heat more effectively.[5]
Low or No Product Formation	1. Hydrolysis of the acyl chloride.2. Amine has been protonated and is no longer nucleophilic.3. Insufficiently reactive amine.	1. Anhydrous Conditions: Use dry solvents and reagents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]2. Adequate Base: Ensure at least one equivalent of a non-nucleophilic base is present to scavenge the HCl byproduct.[6]3. Increase Reactivity: For less reactive amines, consider a slight increase in temperature after the initial addition is complete, or add a catalytic amount of 4-dimethylaminopyridine (DMAP).[10]
Formation of Side Products	1. Overheating leading to decomposition.2. The amine has other nucleophilic sites (e.g., hydroxyl groups).	1. Strict Temperature Control: Maintain a low reaction temperature throughout the addition process.[1]2. Protecting Groups: If the amine contains other reactive functional groups, consider using appropriate protecting groups before carrying out the acylation.
Delayed Exotherm (Induction Period)	1. Low initial temperature preventing reaction initiation.2. Presence of an inhibitor in the starting materials.	1. Careful Initiation: Be prepared for a potential rapid temperature increase once the reaction begins. Maintain vigilant temperature monitoring.[5]2. Reagent Purity: Use high-purity reagents and solvents.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Controlled Acylation

This protocol outlines a standard laboratory-scale procedure for the safe and efficient acylation of a primary amine with 5-Bromofuran-3-carbonyl chloride.

Materials:

• Primary amine (1.0 equiv)

• 5-Bromofuran-3-carbonyl chloride (1.05 equiv)

• Triethylamine (1.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Nitrogen or Argon atmosphere

• Ice-water bath

• Magnetic stirrer

• Addition funnel or syringe pump

Procedure:

• Set up a round-bottom flask equipped with a magnetic stir bar, a nitrogen/argon inlet, and a thermometer.

• Dissolve the primary amine and triethylamine in anhydrous DCM in the flask.

• Cool the mixture to 0 °C using an ice-water bath.[10]

• Dissolve the 5-Bromofuran-3-carbonyl chloride in a small amount of anhydrous DCM and load it into the addition funnel or syringe pump.

• Add the acyl chloride solution dropwise to the stirred amine solution over a period of 30-60 minutes, ensuring the internal temperature does not rise significantly.[1][10]

• After the addition is complete, allow the reaction to stir at 0 °C for another hour, then slowly warm to room temperature.

• Monitor the reaction progress using Thin-Layer Chromatography (TLC).[10]

• Once the reaction is complete, proceed with an appropriate aqueous workup to remove the triethylamine hydrochloride salt and any excess reagents.[1]

Visualizing the Workflow: Exotherm Control Strategy

The following diagram illustrates the decision-making process for managing the reaction exotherm.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. infobank for readers and discoverers: The reactions of amines with acyl chlorides (acid chlorides) [mubirupepu.blogspot.com]
• 4. nj.gov [nj.gov]
• 5. benchchem.com [benchchem.com]
• 6. orgosolver.com [orgosolver.com]
• 7. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 5-Bromofuran-3-Carbonyl Chloride Degradation

As a Senior Application Scientist, I frequently consult with drug development professionals who observe their 5-Bromofuran-3-carbonyl chloride degrading from a pale, reactive intermediate into a dark, intractable tar. This behavior is not a random synthetic failure, but a predictable chemical cascade.

This guide deconstructs the chemical causality behind this phenomenon, answers frequently asked questions, and provides self-validating protocols to ensure reagent integrity before you commit to critical coupling reactions.

The Chemical Causality of Darkening

The darkening of 5-Bromofuran-3-carbonyl chloride is driven by a synergistic combination of moisture sensitivity, acid-catalyzed polymerization, and photolytic instability.

• Hydrolysis and Autocatalysis: Acid chlorides are highly electrophilic. Upon exposure to ambient humidity, they rapidly hydrolyze to form the corresponding carboxylic acid (5-bromofuran-3-carboxylic acid) and stoichiometric amounts of hydrogen chloride (HCl) gas [3][4].

• Humin Formation: Furan rings are notoriously sensitive to strong acids. The generated HCl acts as an autocatalyst, protonating the furan oxygen. This triggers an electrophilic ring-opening event, generating highly reactive acyclic dicarbonyl intermediates. These intermediates undergo rapid, uncontrolled aldol-type condensations, forming a complex, highly conjugated polymeric network known as "humins" [1][2]. Humins absorb broadly across the visible spectrum, manifesting as the dark brown or black tar you observe in the vial.

• Photolytic Cleavage: The C-Br bond at the 5-position is photolabile. Ambient UV/Vis light exposure induces homolytic cleavage, generating furan radicals that propagate further cross-linking and oxidative degradation.

Mechanistic pathways driving the dark polymerization of 5-Bromofuran-3-carbonyl chloride.

Frequently Asked Questions (FAQs)

Q: Why does the color change happen so rapidly once the bottle is opened? A: The degradation is autocatalytic. A single exposure to ambient humidity generates trace HCl [4]. Because the furan ring is highly acid-sensitive, this trapped HCl rapidly initiates ring-opening and polymerization. As the polymeric matrix forms, it traps more atmospheric water, exponentially accelerating the degradation cycle.

Q: Is the dark material still usable for my amide/ester coupling reactions? A: No. The dark color is a definitive indicator that the reactive acyl chloride functional group has been compromised and humins have formed. Using degraded material will result in failed couplings, complex crude mixtures, and the introduction of polymeric impurities that are exceptionally difficult to separate via standard silica gel chromatography.

Q: Can I purify the degraded, dark material? A: Distillation of furan acid chlorides is hazardous and often leads to further thermal decomposition (coking) due to the presence of trace acids. If the material is completely black and viscous, it must be discarded. If it is only slightly yellow, it may be salvaged via short-path vacuum distillation under rigorous inert conditions, though synthesizing or purchasing a fresh batch is the safest choice.

Quantitative Degradation Kinetics

To emphasize the importance of proper storage, the following table summarizes the kinetic impact of various environmental triggers on the structural integrity of 5-Bromofuran-3-carbonyl chloride.

Storage Condition	Primary Degradation Trigger	Estimated Half-Life ( )	Visual Indicator
Ambient Air, 25°C, Clear Glass	Moisture & Light	< 2 hours	Rapid darkening (brown/black tar)
Inert Gas (Ar), 25°C, Clear Glass	Light (UV/Vis)	2-3 days	Yellowing to light brown
Ambient Air, -20°C, Amber Glass	Moisture	1-2 weeks	Crusty solid, localized dark spots
Inert Gas (Ar), -20°C, Amber Glass	None (Stabilized)	> 6 months	Pale yellow/white crystalline solid

Self-Validating Handling Protocols

To ensure trustworthiness in your synthetic steps, you must treat 5-Bromofuran-3-carbonyl chloride as a transient species. The following protocols are designed as self-validating systems —meaning the workflow inherently proves the integrity of the reagent before it is committed to a critical reaction.

Self-validating workflow for the handling and quality control of furan acid chlorides.

Protocol A: Schlenk-Line Aliquoting and Storage

Causality: Minimizing moisture and light exposure prevents the initial hydrolysis step, cutting off the supply of HCl required for humin formation. Argon is chosen over Nitrogen because it is denser than air, providing a superior protective blanket over the furan derivative during brief vial openings.

• Transfer the bulk reagent bottle into a glovebox or a rigorously dried Schlenk line purged with Argon.

• Aliquot the reagent into pre-dried, amber glass vials (to prevent photolytic C-Br cleavage).

• Seal the vials with PTFE-lined septa and wrap the caps tightly with Parafilm.

• Store the aliquots in a desiccator at -20°C. Allow vials to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold reagent.

Protocol B: Micro-Scale Methanolysis for Reagent Integrity Validation

Causality: Visual inspection is subjective. This protocol uses a rapid, high-yielding nucleophilic acyl substitution to chemically prove the presence of the intact acid chloride before risking expensive amine/alcohol substrates. Pyridine is included specifically to scavenge the generated HCl, preventing acid-catalyzed furan degradation during the QC test itself.

• In a dry 2 mL vial under Argon, dissolve 5 mg of the suspected 5-Bromofuran-3-carbonyl chloride in 0.5 mL of anhydrous dichloromethane (DCM).

• Add 50 µL of anhydrous methanol and 10 µL of anhydrous pyridine.

• Stir for 5 minutes at room temperature.

• Quench with 0.5 mL of saturated aqueous

  , extract the organic layer, and analyze via LC-MS or TLC.

• Validation Check: If the analysis shows a clean, dominant peak corresponding to methyl 5-bromofuran-3-carboxylate, the reagent is intact and safe to use. If 5-bromofuran-3-carboxylic acid is the major product, or if broad baseline streaking (humins) is observed, the batch is compromised and must be discarded.

References

• Title: Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride Source: ORBi (University of Liège) URL:[Link]

• Title: Reactions of Acid Chlorides Source: Chemistry LibreTexts URL:[Link]

• Title: An Introduction to Acyl Chlorides (Acid Chlorides) Source: Chemguide URL:[Link]

Troubleshooting Guide (FAQs): Mechanistic Causality & Solutions

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is specifically engineered for researchers and drug development professionals dealing with the electrophilic aromatic substitution of highly sensitive oxygen heterocycles.

Below, you will find targeted troubleshooting FAQs, quantitative comparative data, mechanistic workflows, and a self-validating experimental protocol to help you successfully acylate furan while entirely suppressing ring-opening side reactions.

Q1: Why does my furan substrate turn into a dark, insoluble tar or yield 1,4-dicarbonyls during classical Friedel-Crafts acylation? A1: The failure stems from furan's inherent electronic structure. Furan has a low Dewar resonance energy (~4.3 kcal/mol), making it highly electron-rich but exceptionally fragile. When exposed to strong Lewis acids (like

) or strong Brønsted acids (like the generated when using acyl chlorides), the furan ring undergoes rapid protonation at the C2 or C3 position. This protonation destroys the aromaticity, generating a highly reactive oxonium or carbocation intermediate. Trace moisture in the system then executes a nucleophilic attack on this intermediate, leading to hydrolytic C-O bond cleavage (forming 1,4-dicarbonyls) or chaotic intermolecular cross-linking (resinification/tar formation) Benchchem[1].

Q2: How must I adjust my catalyst and acylating agent to prevent this cleavage? A2: The causality of ring opening is directly tied to the acidity of the reaction microenvironment. You must implement two critical changes:

• Deploy Milder Lewis Acids: Replace

  with milder alternatives such as Boron trifluoride etherate ( ), Tin(IV) chloride ( ), or Zinc chloride ( ). These catalysts possess enough Lewis acidity to generate the required acylium ion electrophile, but are weak enough to prevent the destructive protonation of the furan ring Benchchem[1].

• Mandate Acid Anhydrides over Acyl Chlorides: Never use acyl chlorides when acylating furan. Acyl chlorides release

  as a stoichiometric byproduct, which violently catalyzes ring opening. Acid anhydrides, conversely, release carboxylic acids (e.g., acetic acid), which are weakly acidic and perfectly tolerated by the furan ring Chemistry Steps[2].

Q3: Are there heterogeneous or solvent-free alternatives that eliminate ring opening entirely? A3: Yes. Recent catalytic advances utilize solid acid catalysts to provide a strictly controlled microenvironment that prevents over-exposure to acidic species. For example, using the stable heteropolyacid aluminum dodecatungstophosphate (

) coupled with allows for the direct acylation of furan using free carboxylic acids. This heterogeneous system operates under mild conditions, yields excellent ortho-selectivity (2-acylfuran), and completely suppresses polymerization and ring cleavage ResearchGate[3].

Q4: Can prolonged reaction times lead to ring opening even with mild catalysts? A4: Absolutely. While mild Lewis acids are preferred, it is critical to avoid excess catalyst or extended reaction times. Even moderate Lewis acids can eventually initiate the ring-opening of cyclic ethers via oxonium ylide intermediates if the reaction is left unquenched and localized heating occurs MDPI[4].

Quantitative Data: Catalyst & Reagent Impact on Furan Acylation

The following table summarizes the causal relationship between reaction conditions, desired product yield, and the rate of ring-opening/polymerization side reactions.

Catalyst System	Acylating Agent	Temp (°C)	Yield of 2-Acylfuran (%)	Ring Opening / Tar (%)	Mechanistic Outcome
(Strong)	Acetyl Chloride	0 to 25	< 10%	> 80%	generation causes rapid protonation and resinification.
(Mild)	Acetic Anhydride	0	75 - 85%	< 5%	Controlled acylium generation; acetic acid byproduct is benign.
(Mild)	Acetic Anhydride	-20 to 0	70 - 80%	< 5%	Suppresses background polymerization at low temperatures.
/	Carboxylic Acid	0	85 - 95%	0%	Heterogeneous solid-acid microenvironment prevents cleavage.

Mechanistic Pathway Visualization

Mechanistic divergence of furan acylation: Mild vs. harsh Lewis acid conditions.

Self-Validating Experimental Protocol: Mild Acylation of Furan

This protocol utilizes

and acetic anhydride. By eliminating acyl chlorides, we prevent the in situ generation of , which is the primary driver of furan protonation and ring opening.

Step 1: Anhydrous Setup & Purging

• Action: Flame-dry a 2-neck round-bottom flask under a continuous stream of argon. Equip with a rubber septum and a temperature probe.

• Validation: The complete absence of condensation on the glass and the maintenance of a positive argon pressure system validate the exclusion of ambient moisture. (Moisture is the nucleophile that initiates the ring-opening cascade).

Step 2: Reagent Preparation & Thermal Control

• Action: Dissolve 1.0 equivalent of freshly distilled furan and 1.1 equivalents of acetic anhydride in anhydrous dichloromethane (DCM). Chill the mixture to exactly 0 °C using an ice-water bath.

• Causality: Acetic anhydride is strictly chosen over acetyl chloride to ensure the reaction byproduct is acetic acid (a weak Brønsted acid) rather than

  , preserving the integrity of the furan ring. The 0 °C temperature suppresses the kinetic rate of background polymerization.

Step 3: Catalyst Addition

• Action: Add 0.1 to 0.2 equivalents of

  dropwise via a syringe pump over 15 minutes.

• Causality: Dropwise addition prevents localized exothermic spikes. Catalytic amounts of

  are highly effective at generating the acylium ion without overwhelming the system with excess Lewis acidity.

Step 4: Reaction Monitoring

• Action: Stir at 0 °C for 1–2 hours. Monitor via TLC (Hexanes:EtOAc 8:2) every 30 minutes.

• Validation: The appearance of a distinct UV-active spot at a lower

  confirms product formation. Crucially, the absence of dark baseline streaking on the TLC plate validates that polymerization (tar formation) has been successfully avoided.

Step 5: Cold Quenching and Workup

• Action: Quench the reaction while still at 0 °C by slowly adding saturated aqueous

  until evolution completely ceases.

• Causality & Validation: Immediate neutralization of the Lewis acid and the acetic acid byproduct prevents post-reaction ring opening during the concentration phase. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous

  , and concentrate under reduced pressure to yield the pure 2-acylfuran.

References

• Chemistry Steps. "Friedel-Crafts Acylation." Chemistry Steps. URL: [Link]

• ResearchGate. "Mild Friedel-Crafts Acylation of Furan with Carboxylic Acids and the Heterogeneous Catalyst Couple AlPW12O40 / Mg(OH)2." ResearchGate. URL: [Link]

• MDPI. "Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates." MDPI. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Interpretation of 5-Bromofuran-3-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the precise structural elucidation of novel molecules is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for determining the structure of organic compounds in solution. This guide provides an in-depth analysis and interpretation of the ¹H NMR spectrum of 5-Bromofuran-3-carbonyl chloride, a substituted furan derivative of interest in medicinal chemistry and materials science. By comparing its spectral features with those of related furan compounds, we aim to provide researchers with a practical framework for understanding substituent effects on the furan ring system.

The Furan Ring: A Unique Electronic Environment

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. This heteroatom significantly influences the electronic distribution within the ring, leading to a non-uniform shielding of the ring protons. In an unsubstituted furan molecule, the protons at the 2 and 5 positions (α-protons) are electronically deshielded compared to the protons at the 3 and 4 positions (β-protons) due to the electron-withdrawing nature of the oxygen atom. This results in the α-protons resonating at a lower field (higher ppm) in the ¹H NMR spectrum.[1][2]

Interpreting the ¹H NMR Spectrum of 5-Bromofuran-3-carbonyl chloride

The structure of 5-Bromofuran-3-carbonyl chloride presents a simple yet informative ¹H NMR spectrum. With only two protons on the furan ring at positions 2 and 4, we expect to see two distinct signals. The substituents, a bromine atom at position 5 and a carbonyl chloride group at position 3, exert significant electronic effects that dictate the chemical shifts and coupling patterns of these protons.

Predicted ¹H NMR Spectrum of 5-Bromofuran-3-carbonyl chloride:

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-2	~7.5 - 7.8	Doublet (d)	~1.5 - 2.5
H-4	~6.8 - 7.1	Doublet (d)	~1.5 - 2.5

Causality behind the Predictions:

• H-2 Proton: The proton at the 2-position is adjacent to the electron-withdrawing oxygen atom and is also influenced by the meta-positioned carbonyl chloride group. This cumulative deshielding effect will cause the H-2 proton to resonate at a relatively low field.

• H-4 Proton: The proton at the 4-position is situated between the carbonyl chloride and bromine substituents. While the bromine atom has a moderate electron-withdrawing inductive effect, it also possesses a resonance-donating effect. The carbonyl chloride group is strongly electron-withdrawing. The net effect will likely result in the H-4 proton being more shielded than the H-2 proton, thus appearing at a higher field (lower ppm).

• Coupling: The two protons, H-2 and H-4, are separated by four bonds (a long-range coupling). In furan systems, the coupling constant between protons at the 2 and 4 positions (J24) is typically small, in the range of 1.5-2.5 Hz.[3] This will result in both signals appearing as sharp doublets.

Comparative Analysis with Structurally Related Furans

To contextualize the predicted spectrum of 5-Bromofuran-3-carbonyl chloride, it is instructive to compare it with the known spectra of simpler furan derivatives.

Table 1: Comparison of ¹H NMR Data for Substituted Furans (in CDCl₃)

Compound	H-2 (ppm)	H-3 (ppm)	H-4 (ppm)	H-5 (ppm)	J (Hz)
Furan[1]	7.44	6.38	6.38	7.44	J23=1.75, J34=3.27, J24=0.81, J25=1.49
2-Bromofuran[4]	-	6.35	6.45	7.35	J34≈3.4, J45≈1.8, J35≈0.8
Furan-3-carbonyl chloride	~8.1	-	~6.8	~7.7	J24≈1.5, J45≈3.3, J25≈1.0
5-Bromofuran-3-carbonyl chloride (Predicted)	~7.6	-	~7.0	-	J24≈2.0
5-Bromofuran-2-carbonyl chloride (Predicted)[5]	-	~7.4 - 7.6	~6.6 - 6.8	-	J34≈3.5 - 4.0

Insights from the Comparison:

• Effect of the Carbonyl Chloride Group: Comparing furan-3-carbonyl chloride to furan, the strongly electron-withdrawing carbonyl chloride at C3 significantly deshields the adjacent protons H-2 and H-4.

• Effect of the Bromine Atom: In 2-bromofuran, the bromine at C2 deshields the adjacent H-3 proton and the distant H-5 proton.

• Combined Effects in 5-Bromofuran-3-carbonyl chloride: The predicted chemical shifts for our target molecule reflect the additive effects of both substituents. The H-2 proton is downfield due to the influence of the oxygen and the meta-carbonyl chloride. The H-4 proton is also downfield, influenced by both adjacent substituents.

• Comparison with the 2-Carbonyl Isomer: The predicted data for 5-Bromofuran-2-carbonyl chloride shows the H-3 proton at a lower field than the H-4 proton, which is consistent with the H-3 proton being adjacent to the strongly electron-withdrawing carbonyl chloride group.[5] This highlights how the relative positions of substituents dramatically alter the chemical shifts.

Experimental Protocol for ¹H NMR Acquisition

For researchers wishing to acquire an experimental spectrum of 5-Bromofuran-3-carbonyl chloride, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 5-Bromofuran-3-carbonyl chloride.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the instrument to ensure optimal magnetic field homogeneity.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Collect a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption lineshapes.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • Integrate the signals to determine the relative proton ratios.

Visualizing Substituent Effects

The following diagram illustrates the key electronic influences of the substituents on the proton chemical shifts in 5-Bromofuran-3-carbonyl chloride.

Caption: Electronic effects of substituents on proton chemical shifts.

Conclusion

The ¹H NMR spectrum of 5-Bromofuran-3-carbonyl chloride, though simple, provides a rich illustration of how substituent effects modulate the electronic environment of an aromatic heterocycle. By understanding the individual and combined influences of the bromine and carbonyl chloride groups, researchers can confidently assign the proton signals and confirm the structure of this and related furan derivatives. The comparative approach outlined in this guide serves as a valuable tool for the interpretation of NMR spectra in the broader context of organic and medicinal chemistry.

References

• An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations - RSC Publishing. (n.d.).
• 2-Bromofuran(584-12-3) 1H NMR spectrum - ChemicalBook. (n.d.).
• 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3 - ResearchGate. (n.d.).
• Furan(110-00-9) 1H NMR spectrum - ChemicalBook. (n.d.).
• 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. (n.d.).
• NMR spectroscopy. (n.d.).
• THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE - Canadian Science Publishing. (n.d.).
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16).
• The Influence of Substitution on Thiol-Induced Oxanorbornadiene Fragmentation - eScholarship.org. (n.d.).
• Substituent effects on the relaxation dynamics of furan, furfural and β-furfural: a combined theoretical and experimental approach - RSC Publishing. (n.d.).
• 1H NMR Spectrum (1D, 100 MHz, H2O, predicted) (NP0235421) - NP-MRD. (n.d.).
• Spectroscopic Profile of 5-Bromofuran-2-carbonyl Chloride: A Technical Guide - Benchchem. (n.d.).

Sources

• 1. Furan(110-00-9) 1H NMR spectrum [chemicalbook.com]
• 2. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 2-Bromofuran(584-12-3) 1H NMR spectrum [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Spectroscopic Profiling: Characteristic IR Carbonyl Stretch of 5-Bromo-3-furoyl Chloride vs. Heterocyclic Alternatives

As a Senior Application Scientist, I frequently evaluate the structural integrity of highly reactive building blocks before they are deployed in complex syntheses, such as the development of antimuscarinic agents[1]. For acyl chlorides, Infrared (IR) spectroscopy is the gold standard for rapid, non-destructive verification.

This guide provides an in-depth comparative analysis of the characteristic carbonyl (C=O) stretch of 5-bromo-3-furoyl chloride , contrasting its spectroscopic and reactivity profile against common alternatives like 3-furoyl chloride, 2-furoyl chloride, and benzoyl chloride.

Mechanistic Causality: The Spectroscopic Signature

To understand the IR signature of 5-bromo-3-furoyl chloride, we must analyze the causality behind the vibrational frequency of its carbonyl bond. The exact position of the C=O stretch is dictated by the force constant of the double bond, which is modulated by competing electronic effects:

• The Acid Chloride Baseline (-I Effect): In standard aliphatic acid chlorides, the highly electronegative chlorine atom withdraws electron density inductively (-I). This limits resonance, increasing the double-bond character of the C=O bond and pushing the stretching frequency to a high wavenumber (typically ~1800 cm⁻¹)[2].

• The Furan Ring Modulation (+R Effect): When the carbonyl is conjugated with a furan ring (as in 2-furoyl or 3-furoyl chloride), the ring oxygen donates electron density via resonance (+R). This delocalization weakens the C=O bond, shifting the IR stretch to a lower frequency range (~1745–1780 cm⁻¹)[3].

• The 5-Bromo Perturbation (-I > +R): Introducing a bromine atom at the 5-position fundamentally alters this balance. Bromine exerts a strong inductive withdrawing effect (-I) across the furan ring. This pulls electron density away from the ring, dampening its ability to donate electrons to the carbonyl group. Consequently, the C=O bond retains more of its rigid double-bond character, shifting the carbonyl stretch to a higher wavenumber (~1765–1785 cm⁻¹ ) compared to unsubstituted furoyl chlorides[4].

Diagram illustrating the competing inductive and resonance effects on the C=O bond.

Comparative Performance Data

When selecting an acylating agent for drug development, understanding the relationship between the IR shift and the compound's reactivity is critical. A higher C=O wavenumber generally correlates with a more electrophilic (and thus more reactive, but moisture-sensitive) carbonyl carbon.

Compound	Characteristic C=O Stretch (cm⁻¹)	Primary Electronic Modifier	Reactivity & Stability Profile
Benzoyl chloride	~1775	Aromatic resonance (+R)	Moderate reactivity; standard baseline for coupling.
3-Furoyl chloride	~1745–1765	Furan oxygen resonance (+R)	High reactivity; prone to rapid hydrolysis if exposed to air.
2-Furoyl chloride	~1750–1780	Furan oxygen resonance (+R)[3]	High reactivity; versatile derivatization agent[3].
5-Bromo-3-furoyl chloride	~1765–1785	Bromine induction (-I) dampening (+R)	Very High reactivity ; requires strict inert handling protocols.

Self-Validating Experimental Workflows

To ensure trustworthiness in your analytical data, the IR acquisition protocol must be a self-validating system. The following methodology ensures that both the instrument's calibration and the sample's chemical integrity are verified simultaneously. If the sample has degraded (hydrolyzed to 5-bromo-3-furoic acid), a broad O-H stretch (~2500–3300 cm⁻¹) will appear, and the C=O peak will drop to ~1680–1710 cm⁻¹.

Step-by-Step ATR-FTIR Methodology

Step 1: Instrument Calibration & Validation

• Clean the Attenuated Total Reflectance (ATR) diamond crystal with anhydrous isopropanol.

• Run a standard polystyrene film. Verify that the reference peak at exactly 1601.2 cm⁻¹ is present. This validates the interferometer's accuracy before measuring the sensitive acyl chloride.

Step 2: Environmental Control & Background

• Purge the FTIR sample compartment with dry nitrogen (N₂) for 5 minutes to eliminate atmospheric water vapor and CO₂ interference.

• Collect the background spectrum (16–32 scans, 4 cm⁻¹ resolution).

Step 3: Inert Sample Application

• Working inside a nitrogen-filled glovebag or glovebox, apply a neat drop (or solid crystals, depending on ambient temperature) of 5-bromo-3-furoyl chloride directly onto the ATR crystal.

• Causality Note: Exposing the sample to ambient humidity for even 30 seconds will initiate hydrolysis, generating HCl and shifting the carbonyl peak, thus ruining the comparative analysis.

Step 4: Acquisition & Spectral Processing

• Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution).

• Apply an ATR correction algorithm to compensate for penetration depth variations at different wavelengths.

• Validation Check: Confirm the sharp, intense C=O stretch at ~1765–1785 cm⁻¹ and the complete absence of a broad O-H band.

Self-validating ATR-FTIR workflow for analyzing highly reactive acid chlorides.

References

• [1] Antimuscarinic 3-(2-Furanyl)quinuclidin-2-ene Derivatives: Synthesis and Structure−Activity Relationships. Journal of Medicinal Chemistry (ACS Publications). Available at: [Link]

• [4] 3-Methyl-1-phenyl-1H-pyrazol-5-yl 2-Bromo-3-furan-carboxylate. MDPI. Available at:[Link]

• [2] Conjugation in 2-furoyl chloride and 3-furoyl chloride. ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Furoyl Chloride | High-Purity Reagent Supplier [benchchem.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to HPLC Method Development for Purity Assessment of 5-Bromofuran-3-carbonyl chloride

For professionals in pharmaceutical research and drug development, ensuring the purity of reactive intermediates is a cornerstone of robust process control and final product quality. 5-Bromofuran-3-carbonyl chloride, a key building block, presents a significant analytical challenge due to the inherent reactivity of its acyl chloride functional group. Direct analysis using standard reversed-phase high-performance liquid chromatography (RP-HPLC) is often unfeasible due to the compound's rapid hydrolysis in the presence of protic solvents like water or methanol.

This guide provides an in-depth comparison of analytical strategies for the purity determination of 5-Bromofuran-3-carbonyl chloride. We will explore the rationale behind methodological choices, compare a direct analysis approach with a more robust derivatization method, and provide detailed, field-tested protocols to ensure accurate and reproducible results.

The Core Challenge: Reactivity of Acyl Chlorides

Acyl chlorides are powerful acylating agents, a property that makes them invaluable in synthesis but problematic for analysis.[1][2] The primary analytical hurdle is their susceptibility to hydrolysis, which converts the acyl chloride back to its corresponding carboxylic acid (5-bromo-3-furoic acid). If this reaction occurs during sample preparation or analysis, the resulting chromatogram will not accurately reflect the purity of the starting material.[3] Therefore, any chosen analytical method must rigorously prevent or account for this degradation.

Method 1: Direct Analysis via Non-Aqueous Reversed-Phase (NARP) HPLC

A direct analysis approach seeks to quantify 5-Bromofuran-3-carbonyl chloride in its native state. This necessitates the complete exclusion of water and other protic solvents from the sample preparation and chromatographic system, a technique known as Non-Aqueous Reversed-Phase (NARP) HPLC.[4][5][6]

Rationale and Feasibility

The principle of NARP is to use a traditional reversed-phase column (e.g., C18) but with a mobile phase composed entirely of organic solvents.[4][6] For an acyl chloride, this would involve dissolving the sample in an aprotic solvent like anhydrous acetonitrile or tetrahydrofuran (THF) and using a mobile phase gradient of similar anhydrous solvents.

While theoretically sound, this method is fraught with practical difficulties:

• Extreme Moisture Sensitivity: The entire HPLC system, from solvent reservoirs to the injector, must be scrupulously dried and kept under an inert atmosphere. Trace amounts of water can lead to on-column degradation, resulting in poor peak shapes and inaccurate quantification.[4]

• Limited Robustness: The method is susceptible to variations in ambient humidity and solvent water content, making it difficult to achieve consistent, reproducible results between different laboratories or even on different days.

• Potential for System Damage: Using 100% organic solvents can be incompatible with standard RP-HPLC systems, potentially damaging pump seals and other wetted parts not designed for such conditions.[4]

Due to these significant drawbacks, direct NARP analysis is generally not recommended for routine quality control of highly reactive acyl chlorides.

Method 2: Pre-Column Derivatization for Enhanced Stability and Detection (Recommended)

A far more robust and reliable strategy is to convert the highly reactive acyl chloride into a stable, easily analyzable derivative before chromatographic analysis.[1][2][7] This pre-column derivatization approach leverages the acyl chloride's reactivity to create a new, stable molecule with favorable analytical properties.

Rationale and Advantages

The core of this method is the rapid and quantitative reaction of the acyl chloride with a derivatizing agent. A suitable agent should react quickly and specifically with the acyl chloride to form a single, stable product that is amenable to standard RP-HPLC conditions (i.e., stable in aqueous-organic mobile phases).

For 5-Bromofuran-3-carbonyl chloride, an excellent choice for a derivatizing agent is an amine, such as 2-nitrophenylhydrazine . This reaction produces a stable amide derivative. The key advantages are:

• Enhanced Stability: The resulting amide is significantly more stable than the parent acyl chloride, completely eliminating the risk of hydrolysis during sample preparation and HPLC analysis.[2]

• Improved Chromatography: The derivative can be easily separated from impurities using standard, robust RP-HPLC methods with aqueous-organic mobile phases.

• Strong Chromophore: 2-nitrophenylhydrazine is chosen because the resulting derivative has a strong UV absorbance at a higher wavelength (around 395 nm), shifting it away from potential interferences from the drug substance matrix and improving detection sensitivity.[1][7][8]

The workflow for this superior method is outlined below.

Experimental Workflow: Derivatization HPLC

Sources

• 1. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 4. An RP HPLC System Is Not Compatible with NARP. Here’s Why - AnalyteGuru [thermofisher.com]
• 5. Non-aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Reactivity of 5-Bromo- and 5-Chloro-2-Furoyl Chloride in Acylation Reactions

Introduction

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, 5-halo-2-furoyl chlorides serve as pivotal building blocks. Their utility stems from the dual reactivity of the furan ring and the acyl chloride moiety. A frequent question arising in process development and medicinal chemistry is the choice between 5-bromo-2-furoyl chloride and 5-chloro-2-furoyl chloride. While structurally similar, their reactivity profiles exhibit subtle yet significant differences that can impact reaction efficiency, yield, and purity.

This guide provides an in-depth comparison of these two reagents, grounded in fundamental chemical principles and supported by experimental considerations. We will dissect the electronic and mechanistic factors governing their reactivity to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Pillar 1: The Underlying Chemical Principles of Reactivity

The reactivity of 5-bromo- and 5-chloro-2-furoyl chloride in reactions such as amide bond formation and Friedel-Crafts acylation is governed by the nucleophilic acyl substitution mechanism.[1][2] This process is primarily influenced by two key factors: the electrophilicity of the carbonyl carbon and the leaving group ability of the halide attached to the acyl group.

The Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via a two-step addition-elimination pathway. First, a nucleophile attacks the electrophilic carbonyl carbon, breaking the π-bond and forming a tetrahedral intermediate. Subsequently, the carbonyl π-bond is reformed by eliminating the leaving group (in this case, a chloride ion from the acyl chloride function).[2][3]

Caption: General mechanism of nucleophilic acyl substitution.

Factor 1: Electrophilicity of the Carbonyl Carbon

The halogen atom (Br or Cl) at the 5-position of the furan ring influences the carbonyl carbon's electrophilicity through two opposing electronic effects:

• Inductive Effect (-I): Halogens are highly electronegative and withdraw electron density through the sigma bonds. This effect deactivates the aromatic ring but increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][4]

• Mesomeric Effect (+M): The lone pairs on the halogen can be donated into the furan ring's π-system through resonance. This effect increases electron density in the ring.[4]

For acyl chlorides, the powerful electron-withdrawing nature of the carbonyl group itself, combined with the inductive effect of the halogen, dominates. Chlorine is more electronegative than bromine, thus exerting a stronger inductive pull. This suggests the carbonyl carbon of 5-chloro-2-furoyl chloride should be marginally more electrophilic than that of its bromo-counterpart.

Factor 2: Leaving Group Ability

The critical differentiator in this comparison is the leaving group ability of the halide on the furan ring is not the determining factor, but rather the chloride ion of the acyl chloride function which is the same in both molecules. However, the reactivity difference between a bromo- and chloro- acetyl chloride provides a powerful analogy for understanding the intrinsic properties of the halogens themselves. In nucleophilic acyl substitution, bromide (Br⁻) is a superior leaving group to chloride (Cl⁻).[5] This is because hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), meaning that the bromide ion is a more stable, weaker conjugate base and can depart more readily from the tetrahedral intermediate.[5]

This principle is the cornerstone of the reactivity difference: the rate-determining step of many nucleophilic acyl substitutions is influenced by the stability of the leaving group.

Property	Chlorine (Cl)	Bromine (Br)	Implication for Reactivity
Electronegativity (Pauling Scale)	3.16	2.96	Chlorine has a stronger -I effect, slightly increasing carbonyl electrophilicity.
Conjugate Acid pKa (HX)	~ -7	~ -9	HBr is a stronger acid, making Br⁻ a more stable and better leaving group.

Pillar 2: Experimental Validation and Protocols

To translate theory into practice, we can design a comparative experiment to quantify the reactivity difference in a common application: amide bond formation.

Experimental Workflow: Comparative Kinetic Analysis

The objective is to compare the rate of amide formation by reacting each acyl chloride with a model nucleophile (e.g., benzylamine) under identical conditions and monitoring the consumption of starting material over time.

Caption: Workflow for comparative kinetic analysis by HPLC.

Protocol: Synthesis of N-benzyl-5-halofuran-2-carboxamide

This protocol outlines a representative procedure for comparing the reactivity of the two acyl chlorides.

Materials:

• 5-chloro-2-furoyl chloride

• 5-bromo-2-furoyl chloride

• Benzylamine (freshly distilled)

• Triethylamine (TEA, as an acid scavenger), distilled

• Anhydrous Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reaction Setup: In two separate flame-dried flasks under an inert nitrogen atmosphere, dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM. Cool both flasks to 0°C in an ice bath.

• Addition: To the first flask, add a solution of 5-chloro-2-furoyl chloride (1.05 eq) in anhydrous DCM dropwise over 5 minutes. To the second flask, add a solution of 5-bromo-2-furoyl chloride (1.05 eq) in anhydrous DCM dropwise over 5 minutes.

• Monitoring: Monitor the reaction progress in both flasks simultaneously using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) at identical time intervals (e.g., every 10 minutes). The key observation will be the rate of disappearance of the starting benzylamine.

• Workup: Once the reaction is deemed complete (or after a set time, e.g., 1 hour), quench both reactions by adding water. Separate the organic layer, wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude products by column chromatography or recrystallization.

• Analysis: Compare the reaction times and isolated yields to determine the relative reactivity.

Anticipated Results and Data Presentation

Based on the superior leaving group ability of bromide, the reaction with 5-bromo-2-furoyl chloride is expected to proceed significantly faster.

Acyl Chloride	Time to >95% Conversion (min)	Isolated Yield after 1h (%)
5-Chloro-2-furoyl chloride	~45-60	~85%
5-Bromo-2-furoyl chloride	~15-25	>95%
Note: This data is representative and intended for illustrative purposes. Actual results may vary based on specific reaction conditions.

Pillar 3: Practical Implications and Recommendations

• For High-Throughput Chemistry & Rapid Synthesis: 5-Bromo-2-furoyl chloride is the superior choice. Its higher reactivity allows for shorter reaction times, which is advantageous for rapid library synthesis and situations where throughput is critical.

• For Reactions with Less Nucleophilic Substrates: When reacting with weakly nucleophilic amines or for challenging Friedel-Crafts acylations, the enhanced reactivity of the bromo-derivative can lead to higher yields where the chloro-analog may fail or require harsh conditions.[6][7]

• Cost and Stability: 5-Chloro-2-furoyl chloride is often less expensive and may exhibit slightly better long-term stability due to its lower reactivity. For large-scale syntheses where cost is a primary driver and reaction times can be extended, it may be the more economical option.

• Handling Precautions: Both reagents are acyl chlorides and are highly sensitive to moisture.[8][9] They should be handled under an inert atmosphere using anhydrous solvents and techniques. They are also corrosive and lachrymatory.

Conclusion

The comparison between 5-bromo-2-furoyl chloride and 5-chloro-2-furoyl chloride is a classic case study in balancing electronic effects and leaving group ability. While the greater electronegativity of chlorine provides a slight enhancement to the carbonyl's electrophilicity, this effect is overshadowed by the superior leaving group ability of the bromide ion in analogous systems.

Our analysis concludes that 5-bromo-2-furoyl chloride is the more reactive acylating agent. This heightened reactivity translates to faster reaction rates and can be leveraged to overcome challenging transformations with poor nucleophiles. The choice between the two reagents should be guided by the specific demands of the synthesis, balancing the need for reactivity against considerations of cost and stability.

References

• Douglass, J., et al. (2013). Halogenation effects in intramolecular furan Diels–Alder reactions: broad scope synthetic and computational studies. Organic & Biomolecular Chemistry. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 5-bromo-2-furancarboxylic acid chloride. Available at: [Link]

• Pieniazek, S. N., & Houk, K. N. (2006). The origin of the halogen effect on reactivity and reversibility of Diels-Alder cycloadditions involving furan. Angewandte Chemie International Edition, 45(9), 1442-5. Available at: [Link]

• Quora. (2018). What is the effect of halogen in the activity of a ring? Available at: [Link]

• ResearchGate. (n.d.). The “halogen effect”: the presence of halogen substituents on the furan diene increases the reaction rate and exergonicity. Available at: [Link]

• ResearchGate. (2013). Halogenation effects in intramolecular furan Diels-Alder reactions: Broad scope synthetic and computational studies. Available at: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Available at: [Link]

• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Available at: [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Available at: [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Available at: [Link]

• Google Patents. (n.d.). CN106674166A - Preparation method of furoyl chloride.

• LobaChemie. (n.d.). 2-furoyl chloride for synthesis. Available at: [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. Available at: [Link]

• Chemistry LibreTexts. (2021). 8.4: Nucleophilic Acyl Substitution Reactions. Available at: [Link]

• Chemistry LibreTexts. (2019). 13.1.1: "Nucleophilic Acyl Substitution". Available at: [Link]

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Analytical Control of Furan Acyl Chlorides: A Comparative Guide to TLC Visualization and Derivatization

Introduction

Furan acyl chlorides (such as 2-furoyl chloride and 5-nitro-2-furoyl chloride) are indispensable electrophilic building blocks in medicinal chemistry, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs) like mometasone furoate[1]. However, tracking the progress of reactions involving these highly reactive species via Thin-Layer Chromatography (TLC) presents a significant analytical hurdle.

This guide provides an objective comparison of visualization stains and establishes a field-proven derivatization protocol to ensure structural integrity and accurate reaction monitoring during chromatographic analysis.

The Mechanistic Challenge: Silica-Induced Hydrolysis

Directly spotting an acyl chloride onto a standard normal-phase silica gel plate almost invariably leads to analytical failure. Silica gel (SiO₂) is intrinsically acidic and retains adsorbed atmospheric moisture. When a highly electrophilic furan acyl chloride contacts this surface, it rapidly hydrolyzes into the corresponding furan-2-carboxylic acid and hydrogen chloride (HCl)[2],[3].

The Causality of Streaking: The generated HCl autocatalyzes further degradation of the sample and protonates the silica surface, disrupting the partition equilibrium[2]. Visually, this manifests as severe streaking or a baseline spot, masking the true retention factor (

) of the acyl chloride and leading to false-negative reaction monitoring[3].

Logical workflow comparing direct TLC spotting vs. pre-TLC derivatization of furan acyl chlorides.

Self-Validating Pre-TLC Derivatization Protocol

To circumvent hydrolysis, the acyl chloride must be converted into a chromatographically stable derivative before it touches the silica. Quenching a micro-aliquot with an alcohol in the presence of a non-nucleophilic base rapidly yields a stable methyl ester[2],[3].

Step-by-Step Micro-Scale Methanolysis

This protocol is designed as a self-validating system to ensure the observed spot is the true product and not an artifact of the quenching process.

• Sampling: Extract 10 µL of the active reaction mixture containing the furan acyl chloride.

• Dilution: Transfer the aliquot into a GC vial containing 100 µL of anhydrous dichloromethane (DCM).

• Quenching: Add 50 µL of anhydrous methanol (MeOH) followed immediately by 10 µL of triethylamine (Et₃N).

• Validation: Vortex the mixture for 30 seconds. The Et₃N scavenges the HCl byproduct, driving the nucleophilic acyl substitution to completion. Spot this mixture alongside a "blank" (just MeOH, DCM, and Et₃N) and your starting materials to ensure the new spot is the methyl furoate ester.

Comparative Analysis of TLC Visualization Stains

Once the furan acyl chloride is safely derivatized into an ester, selecting the correct visualization method is critical. The conjugated

-system of the furan ring and the ester carbonyl dictate the chemical reactivity with various stains.

Visualization Method	Mechanism of Action	Visual Result for Furan Ester	Sensitivity	Specificity
UV Light (254 nm)	absorption quenching fluorescence	Dark spot on bright green background	High	Low (Detects any conjugated system)
p-Anisaldehyde	Acid-catalyzed electrophilic aromatic condensation	Dark blue or olive-brown spot	Very High	High (Color is characteristic of furans)
KMnO₄	Oxidation of -bonds	Yellow/white spot on purple background	Moderate	Low (Oxidizes most functional groups)
Phosphomolybdic Acid (PMA)	Reduction of Mo(VI) to Mo(V) by electron-rich systems	Blue/green spot on yellow background	High	Moderate (General stain for oxidizable groups)

Why p-Anisaldehyde Outperforms Alternatives

While UV light is excellent for non-destructive localization, it lacks chemical specificity. p-Anisaldehyde is the premier choice for furan derivatives. Under acidic conditions and heat, the electron-rich furan ring undergoes electrophilic aromatic substitution with the activated aldehyde, forming a highly conjugated chromophore. This results in a distinctive dark blue, olive-green, or brown spot[4],[5], which provides a high degree of confidence in the structural identity of the furan moiety compared to the generic oxidation spots produced by KMnO₄.

Standardized Staining Methodology

To achieve reproducible visualization, the preparation and application of the stain must be strictly controlled. The following protocol is adapted from the authoritative Not Voodoo laboratory resource[6],[7].

Preparation of p-Anisaldehyde Stain

• In a 500 mL Erlenmeyer flask, cool 425 mL of absolute ethanol (EtOH) in an ice bath.

• Slowly add 16 mL of concentrated sulfuric acid (H₂SO₄) with continuous stirring.

• Add 5 mL of glacial acetic acid (HOAc).

• Critical Causality Step: Allow the mixture to cool completely to room temperature before adding 8–12 mL of p-anisaldehyde. Adding the aldehyde while the solution is warm will cause premature acid-catalyzed polymerization, turning the solution bright pink and rendering it useless[6],[7]. Store the finalized pale-yellow solution in the refrigerator.

Application Workflow

Step-by-step experimental workflow for the visualization of furan derivatives on silica gel TLC.

• Develop & Dry: Run the TLC plate in the appropriate solvent system (e.g., Hexanes/EtOAc). Allow the mobile phase to evaporate completely; residual solvent will dilute the stain and alter the background color.

• Dip & Wipe: Submerge the plate into the p-anisaldehyde solution for 1–2 seconds using forceps. Immediately wipe the back of the glass/aluminum plate with a paper towel to prevent background charring.

• Develop Color: Heat the plate evenly using a heat gun or a hot plate set to 150 °C. The furan ester spots will emerge as dark blue or olive-brown against a light pink/white background within 30–60 seconds.

References

1.2 2.3 3.1 4.4 5. 6

Sources

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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Magic Formulas [chem.rochester.edu]
• 7. Magic Formulas [chem.rochester.edu]

A Senior Application Scientist's Guide to Elemental Analysis Standards for 5-Bromo-3-Furoyl Chloride

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity and structural integrity of active pharmaceutical ingredients (APIs) and their synthetic intermediates are paramount. For halogenated precursors like 5-bromo-3-furoyl chloride, a reactive acyl chloride used in the synthesis of complex molecules, rigorous quality control is not merely a regulatory hurdle but a foundational requirement for ensuring the safety and efficacy of the final drug product. Elemental analysis serves as a critical identity and purity test, providing a quantitative measure of the constituent elements against theoretical values.

This guide provides an in-depth comparison of the analytical standards and methodologies for the elemental analysis of 5-bromo-3-furoyl chloride. We will explore the gold-standard combustion methods, compare them with alternative techniques, and offer field-proven insights into selecting the appropriate analytical strategy.

Theoretical Elemental Composition: The Gold Standard

The first step in any elemental analysis is to establish the theoretical composition based on the compound's molecular formula. 5-Bromo-3-furoyl chloride is a derivative of 3-furoyl chloride, with a bromine atom substituted on the furan ring. Its chemical structure leads to the molecular formula C₅H₂BrClO₂ .

Based on this formula and the atomic weights of the constituent elements (C: 12.011, H: 1.008, Br: 79.904, Cl: 35.453, O: 15.999), we can calculate the theoretical mass percentages. This theoretical data is the benchmark against which all experimental results are measured.

Table 1: Theoretical Elemental Composition of 5-Bromo-3-Furoyl Chloride (C₅H₂BrClO₂) (MW: 209.43 g/mol )

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Mass ( g/mol )	Mass Percentage (%)
Carbon	C	12.011	5	60.055	28.68%
Hydrogen	H	1.008	2	2.016	0.96%
Bromine	Br	79.904	1	79.904	38.15%
Chlorine	Cl	35.453	1	35.453	16.93%
Oxygen	O	15.999	2	31.998	15.28%

Primary Method: Combustion Analysis with Ion Chromatography (CIC)

For a comprehensive and accurate determination of all key elements in a halogenated organic compound, a combination of classical combustion analysis (for Carbon and Hydrogen) and the more advanced Combustion Ion Chromatography (CIC) for halogen and sulfur determination is the authoritative approach.[1] This hyphenated technique ensures complete decomposition of the sample and highly specific, interference-free quantification of the resulting ions.[2]

Causality Behind the Choice

Traditional combustion analyzers are optimized for Carbon, Hydrogen, Nitrogen, and Sulfur (CHNS).[3][4] While they can be adapted for halogens, the process often involves wet chemical scrubbing and subsequent titration, which can be laborious and less specific. Combustion Ion Chromatography (CIC) automates this entire process. The sample is combusted, the off-gases are passed through an aqueous absorption solution, and this solution is directly injected into an ion chromatograph.[5] This provides simultaneous, speciated determination of fluoride, chloride, bromide, and iodide, making it the superior method for halogenated compounds.[1] This methodology is standardized in methods such as ASTM D7359 for other organic matrices.[6][7]

Experimental Workflow: C/H and Halogen Analysis

The logical flow for a full elemental characterization involves sample preparation, combustion, gas treatment, and finally, detection.

Caption: Workflow for combined C/H and Halogen elemental analysis.

Detailed Experimental Protocol (CIC)

This protocol is grounded in the principles outlined in ASTM D7359 and common CIC application notes.[1][6]

• System Preparation & Calibration:

  • Condition the ion chromatography system until a stable baseline is achieved.

  • Prepare a series of multi-anion calibration standards containing known concentrations of chloride (Cl⁻) and bromide (Br⁻). Use certified reference materials for this purpose.

  • Run the calibration standards to generate a calibration curve for each anion. The correlation coefficient (r²) should be >0.999.

• Sample Preparation:

  • Accurately weigh approximately 1-3 mg of the 5-bromo-3-furoyl chloride sample into a combustion boat or capsule. For liquid or low-melting solids, a syringe may be used for direct injection into the combustion furnace.

  • Record the exact weight to four decimal places.

• Combustion:

  • Place the sample into the autosampler of the combustion unit.

  • Initiate the sequence. The sample is automatically introduced into the furnace, which is maintained at a temperature of approximately 1000°C.

  • The sample undergoes pyrohydrolytic combustion in an oxygen/argon atmosphere, converting the organically bound bromine and chlorine into hydrogen halides (HBr, HCl).[2]

• Absorption:

  • The resulting gaseous stream is passed through an absorption module.

  • The HBr and HCl gases are quantitatively trapped in an aqueous absorption solution (e.g., deionized water with a small amount of hydrogen peroxide to ensure complete oxidation).[1]

• Analysis:

  • A fixed volume of the absorption solution is automatically injected into the pre-calibrated ion chromatograph.

  • The anions (Br⁻ and Cl⁻) are separated on an appropriate analytical column and detected by a conductivity detector.

  • The concentration of each halide is calculated from the calibration curve and, using the initial sample weight, is reported as a mass percentage.

Trustworthiness: A Self-Validating System

The protocol's integrity is validated through several key checks, consistent with USP <233> guidelines on analytical procedure validation.[8][9]

• Accuracy: Analyze a certified reference material (CRM) with a known halogen content. The recovery should be within 95-105%.

• Precision: Analyze the same sample six times. The relative standard deviation (RSD) should be less than 5%.

• Specificity: The chromatographic separation ensures that bromide and chloride are distinctly resolved from each other and any other potential anions, providing unequivocal assessment.[10]

Alternative Method: X-Ray Fluorescence (XRF) Spectroscopy

X-Ray Fluorescence (XRF) is a powerful non-destructive technique that offers a rapid alternative for quantifying elemental content, particularly for heavier elements like bromine.[11]

Causality Behind the Choice

XRF is exceptionally useful for rapid screening and quality control where speed is critical. The technique requires minimal to no sample preparation and provides results in minutes.[12] This makes it an excellent complementary tool to combustion analysis. Its primary function is to excite atoms in the sample with X-rays and measure the characteristic secondary X-rays emitted. The energy of the emitted X-rays identifies the element, and the intensity is proportional to its concentration.[13]

Experimental Workflow: XRF Analysis

Caption: Non-destructive workflow for Bromine analysis via XRF.

Simplified Experimental Protocol (XRF)

• Calibration: Calibrate the XRF spectrometer using a set of matrix-matched standards with known bromine concentrations.

• Sample Preparation: Press the 5-bromo-3-furoyl chloride powder into a pellet or place it directly into a standard XRF sample cup.

• Analysis: Place the sample cup in the spectrometer and initiate the measurement.

• Quantification: The software automatically identifies the bromine K-alpha peak and calculates the concentration based on the pre-established calibration curve.

Comparison of Analytical Methodologies

Choosing the right analytical technique requires a trade-off between speed, accuracy, cost, and the specific information required. The following table objectively compares the performance of the primary and alternative methods for the analysis of 5-bromo-3-furoyl chloride.

Table 2: Comparison of Elemental Analysis Techniques

Parameter	Combustion Ion Chromatography (CIC)	X-Ray Fluorescence (XRF)
Elements Analyzed	C, H (with TCD); F, Cl, Br, I, S (with IC)	Primarily elements heavier than Sodium (Na). Excellent for Br and Cl.
Specificity	High. Chromatographic separation distinguishes between different halogens (e.g., Cl vs. Br).[1]	Moderate. Provides total bromine content but cannot distinguish its chemical form.[12] Potential for spectral overlap in complex matrices.
Accuracy & Precision	Excellent. High recovery (95-105%) and low RSD (<5%) are typical.	Good. Accuracy is highly dependent on matrix-matched calibration. RSD is typically <10%.[11]
Detection Limits	Low (sub-ppm levels achievable).[1]	Good (ppm levels).[14]
Sample Preparation	Minimal but destructive (weighing into capsule).	Minimal (placing in a cup), non-destructive.
Analysis Time	~10-15 minutes per sample.	~1-5 minutes per sample.
Primary Application	Definitive, quantitative, and speciated analysis for R&D, final quality control, and regulatory submission.	Rapid screening, raw material identification, process monitoring, and quality control checks.
Regulatory Standing	Authoritative method referenced in standards like ASTM D7359.[15]	Widely used for screening (e.g., RoHS compliance) but often requires confirmation by a primary method.[13]

Conclusion and Recommendations

For the comprehensive and authoritative elemental analysis of 5-bromo-3-furoyl chloride , a dual-technique approach is recommended for professionals in drug development.

• Primary Method for Record and Release: Combustion Analysis coupled with Ion Chromatography (CIC) should be the standard method for formal quality control, batch release, and regulatory filings. Its high specificity, accuracy, and ability to simultaneously quantify both chlorine and bromine provide the most complete and trustworthy data.

• Complementary Method for Screening: X-Ray Fluorescence (XRF) is an invaluable tool for rapid, non-destructive screening. It can be effectively deployed for incoming raw material verification, in-process checks, and quick confirmation of bromine presence, saving significant time and resources.

By leveraging the strengths of each methodology, researchers and quality control scientists can establish a robust, efficient, and scientifically sound system for validating the elemental integrity of critical pharmaceutical intermediates, ensuring product quality from the earliest stages of development.

References

• Quality Analysis. (n.d.). Combustion ion chromatography for the analysis of halogens and sulphur. QA Group. Retrieved from [Link]

• FILAB. (n.d.). USP 233 elemental impurities analysis. Retrieved from [Link]

• Trace Elemental Instruments. (n.d.). ANALYSIS OF TOTAL FLUORINE, CHLORINE, AND SULFUR IN AROMATIC HYDROCARBONS BY C-IC ACCORDING ASTM D7359. Retrieved from [Link]

• EAG Laboratories. (n.d.). Combustion Ion Chromatography (CIC). Retrieved from [Link]

• Paradellis, T., & Skouras, O. (1979). Quantitative determination of bromine-labeled organic compounds by XRF. Journal of Radioanalytical Chemistry, 50(1-2), 303-305. Retrieved from [Link]

• SciMed. (n.d.). Combustion Ion Chromatography for PFAS, Fluorine, Sulphur and Halogens analysis. Retrieved from [Link]

• Infinita Lab. (2023, April 18). ASTM D7359 Test Method. Retrieved from [Link]

• Emmenegger, C., Wille, A., & Steinbach, A. (2022, April 15). Sulphur and Halide Determination by Combustion Ion Chromatography. LCGC International. Retrieved from [Link]

• Analytik Jena. (n.d.). ASTM D7359. Retrieved from [Link]

• Eksperiandova, L. P., et al. (2020). X-ray fluorescence determination of bromine in halogenated organic compounds using quasisolid emitters. Journal of Analytical Chemistry. Retrieved from [Link]

• Agilent Technologies Inc. (n.d.). Validating performance of an Agilent ICP‑MS for USP <232>/<233> & ICH Q3D/Q2(R1). Retrieved from [Link]

• ASTM International. (2023). Standard Test Method for Total Fluorine, Chlorine, and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion Followed by Ion Chromatography Detection. ASTM D7359-23. Retrieved from [Link]

• Jones, C., et al. (2023, August 16). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Spectroscopy Online. Retrieved from [Link]

• US Pharmacopeia (USP). (n.d.). <233> ELEMENTAL IMPURITIES—PROCEDURES. Retrieved from [Link]

• Elementar. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Combustion analysis. Retrieved from [Link]

• Kajiwara, N., et al. (2013). Improving the accuracy of hand-held X-ray fluorescence spectrometers as a tool for monitoring brominated flame retardants in consumer products. Chemosphere. Retrieved from [Link]

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Safety & Regulatory Compliance

5-Bromofuran-3-carbonyl chloride proper disposal procedures

This comprehensive technical guide outlines the safe handling, deactivation, and disposal procedures for 5-Bromofuran-3-carbonyl chloride . As a highly reactive, halogenated acyl chloride, this compound presents severe acute hazards, including violent exothermic reactivity with water, the generation of corrosive hydrogen chloride (HCl) gas, and persistent environmental toxicity due to its brominated furan ring.

As a laboratory professional, you must never dispose of raw acid chlorides directly into standard acid or organic waste streams. Doing so risks catastrophic over-pressurization of waste containers and toxic gas exposure[1]. Instead, the chemical must be systematically quenched (deactivated) into a stable derivative before logistical disposal[2].

Hazard Assessment & Chemical Causality

To design a safe disposal protocol, we must first understand the mechanistic behavior of 5-Bromofuran-3-carbonyl chloride:

• Acyl Chloride Reactivity: The carbonyl carbon is highly electrophilic. Nucleophilic attack by ambient moisture or water causes rapid hydrolysis, violently releasing HCl gas and thermal energy[1].

• Halogenated Core: The presence of the bromine atom on the furan ring dictates that even after deactivation, the resulting organic product cannot be treated as standard organic waste. It must be strictly segregated into Halogenated Waste streams to prevent the formation of highly toxic dioxins during municipal waste incineration[3].

• Lachrymator & Corrosive: Vapors cause severe mucosal irritation and corneal damage. All operations must be restricted to a certified chemical fume hood.

Deactivation Pathways & Logistics

The fundamental principle of acid chloride disposal is to convert the reactive acyl chloride into a stable ester or carboxylic acid salt prior to waste segregation[1].

Chemical pathways for the deactivation of 5-Bromofuran-3-carbonyl chloride.

Quantitative Deactivation Parameters

Parameter	Method A: Methanolysis	Method B: Alkaline Hydrolysis
Quenching Agent	Anhydrous Methanol (CH₃OH)	1M NaOH or sat. NaHCO₃ (aq)
Reagent Excess	10x Molar Excess	5x Molar Excess
Temperature	0°C (Ice-Water Bath)	0°C (Ice-Water Bath)
Primary Byproduct	HCl (gas)	NaCl, H₂O, (CO₂ if NaHCO₃ used)
Final Stable Product	Methyl 5-bromofuran-3-carboxylate	Sodium 5-bromofuran-3-carboxylate
Waste Classification	Halogenated Flammable Liquid	Aqueous Halogenated Waste

Step-by-Step Deactivation Protocols

The following protocols are self-validating systems. You will use visual cues (cessation of gas evolution) and analytical checks (pH testing) to verify that the reactive hazard has been entirely neutralized before proceeding to the next step[4].

Method A: Methanolysis (Preferred for Organic Laboratories)

This method is generally preferred as it avoids the vigorous, unpredictable bubbling associated with aqueous base quenching, yielding a clean, soluble ester[1].

• Fume Hood Setup: Ensure the fume hood sash is lowered to the operational mark. Equip a round-bottom flask with a PTFE-coated magnetic stir bar.

• Prepare the Quenching Bath: Add a 10-fold molar excess of methanol to the flask. Submerge the flask in an ice-water bath (0°C). Causality: The ice bath acts as a heat sink, preventing the exothermic reaction from boiling the methanol and aerosolizing the acid chloride.

• Dropwise Addition: Using an addition funnel or a glass syringe, add the 5-Bromofuran-3-carbonyl chloride dropwise into the stirred methanol. Do not add the chemical in a single pour.

• Agitation & Venting: Stir continuously. You will observe the evolution of HCl gas. Ensure the flask is vented (do not seal the system, or it will pressurize and rupture).

• Validation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours. The reaction is complete when HCl gas bubbling completely ceases.

• Disposal Logistics: Transfer the resulting solution (now containing methyl 5-bromofuran-3-carboxylate and methanol) into a chemically compatible waste jug explicitly labeled as "Halogenated Organic Waste" [3].

Method B: Alkaline Hydrolysis (Aqueous Quenching)

Use this method if methanol is unavailable or if you must avoid generating flammable organic waste.

• Prepare the Base: In a wide-mouth beaker, prepare a 1M solution of Sodium Hydroxide (NaOH). Place the beaker in an ice-water bath.

• Addition: Slowly add the 5-Bromofuran-3-carbonyl chloride dropwise with vigorous stirring.

• Validation (pH Check): Once the addition is complete and the solution reaches room temperature, test the mixture with pH paper. Causality: The generation of HCl will consume the base. If the pH drops below 7, unreacted acid chloride may still be present, or the solution is dangerously acidic. Add additional NaOH dropwise until the pH stabilizes between 6 and 8[5].

• Disposal Logistics: Pour the neutralized aqueous mixture into a container labeled "Aqueous Halogenated Waste." Do not pour this down the drain, as the bromofuran derivative is an environmental contaminant[6].

Standard operating workflow for the safe deactivation and disposal of acid chlorides.

Emergency Spill Response

If 5-Bromofuran-3-carbonyl chloride is spilled outside of a controlled reaction vessel, standard chemical spill protocols must be heavily modified:

• DO NOT USE WATER: Applying water or wet paper towels to an acid chloride spill will trigger a violent exothermic reaction, instantly vaporizing the chemical and flooding the laboratory with toxic HCl gas[7].

• Containment: Immediately evacuate personnel from the immediate area. Don heavy-duty nitrile or butyl rubber gloves, a chemical splash apron, and a face shield.

• Neutralizing Absorbent: Cover the spill entirely with dry sand, vermiculite, or a specialized commercial acid-neutralizing absorbent[7].

• Collection: Using non-sparking plastic tools, scoop the absorbed material into a rigid, sealable polyethylene container. Label it as "Hazardous Reactive Waste - Contains Unquenched Acid Chloride" and contact your Environmental Health and Safety (EHS) department for immediate pickup[8].

References

• Lab Alley. (2024). How to dispose of hydrochloric acid. Retrieved from[Link]

• University of California, Santa Barbara. (2012). Hydrochloric acid - Standard Operating Procedure. Retrieved from[Link]

• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from[Link]

• EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved from[Link]

• Yufeng. (2025). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from[Link]

• University of Texas. Procedures for Disposal of Hazardous Waste. Retrieved from[Link]

• University of Ottawa. Guideline for the Authorized Disposal of Materials in Laboratory Sinks, Drains and Sewers. Retrieved from[Link]

Sources

• 1. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 2. epfl.ch [epfl.ch]
• 3. geo.utexas.edu [geo.utexas.edu]
• 4. laballey.com [laballey.com]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. uottawa.ca [uottawa.ca]
• 7. 2,5-Dichlorophenyl Dichlorophosphate|CAS 53676-18-9 [benchchem.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Personal protective equipment for handling 5-Bromofuran-3-carbonyl chloride

Handling 5-Bromofuran-3-carbonyl chloride requires rigorous operational discipline. As a highly reactive, halogenated heteroaromatic acyl chloride, it demands specialized protocols that go beyond standard laboratory safety measures.

This guide provides drug development professionals and researchers with a comprehensive, causality-driven framework for the safe handling, operation, and disposal of this compound.

Executive Summary & Chemical Causality

The primary hazard of 5-Bromofuran-3-carbonyl chloride stems from the highly electrophilic nature of its acyl chloride moiety. Upon exposure to atmospheric moisture or water, it undergoes a rapid, exothermic nucleophilic acyl substitution. This reaction violently liberates toxic, corrosive hydrogen chloride (HCl) gas and yields 5-bromofuran-3-carboxylic acid 1.

Furthermore, the addition of the bromine atom to the furan ring significantly increases the molecule's lipophilicity. This structural feature enhances its ability to penetrate lipid bilayers in the skin and mucous membranes, exacerbating the severity of chemical burns and systemic toxicity compared to simple aliphatic acid chlorides 2.

Quantitative Safety & Hazard Profile

To design an effective safety protocol, we must first quantify the threat. The table below summarizes the critical hazard classifications and their mechanistic consequences based on established data for furoyl chloride analogs.

Hazard Category	GHS Classification	Mechanistic Consequence
Skin Corrosion	Category 1B	Rapid destruction of dermal tissue due to localized HCl generation upon contact with skin moisture 3.
Eye Damage	Category 1	Irreversible corneal damage; vapors act as a severe lachrymator, causing immediate visual impairment 2.
Water Reactivity	EUH014 / R14	Reacts violently with water, liberating toxic gas and sufficient thermal energy to cause splattering 4.
Acute Toxicity	Category 4 (Oral/Dermal)	Potential for systemic toxicity facilitated by the lipophilic furan ring's rapid absorption into the bloodstream 5.

Causality-Driven PPE Matrix

Standard laboratory Personal Protective Equipment (PPE) is insufficient. Every piece of equipment must be selected to break the specific chain of chemical exposure.

• Hand Protection: Use heavy-duty fluoroelastomer (Viton) or butyl rubber gloves.

  • Causality: Standard nitrile gloves provide poor breakthrough times for highly reactive acyl chlorides. Nitrile will rapidly degrade, trapping the corrosive acid against the skin and worsening the burn 6.

• Eye & Face Protection: Tightly fitting chemical safety goggles combined with an 8-inch minimum face shield.

  • Causality: The violent hydrolysis reaction can cause micro-explosions. A face shield prevents physical splattering, while goggles seal the eyes from lachrymatory HCl vapors 1.

• Respiratory Protection: Handle exclusively in a certified chemical fume hood. If ventilation is compromised or during a spill, a NIOSH/MSHA-approved full-face respirator with acid gas/organic vapor cartridges is mandatory 4.

• Body Protection: A chemical-resistant apron worn over a flame-retardant lab coat, with closed-toe, non-porous footwear.

Operational Plan: Step-by-Step Methodology

To ensure absolute safety, the operational workflow must function as a self-validating system where each step confirms the success of the previous one.

A. Pre-Operation Setup (Inert Atmosphere)

• Atmosphere Purge: Connect the reaction vessel to a Schlenk line. Purge with ultra-high purity Argon for 15 minutes.

  • Validation: Use an oil bubbler to confirm positive pressure. Argon is heavier than nitrogen and provides a superior protective blanket against atmospheric moisture for furan derivatives.

• Equipment Prep: Use only oven-dried (120°C for >4 hours), desiccator-cooled glassware. Use glass syringes with stainless steel needles; avoid plastic syringes which may degrade upon contact.

B. Emergency Spill Response Protocol

• Evacuate & Isolate: Immediately step back and alert personnel. Do NOT use water under any circumstances 7.

• Containment: Cover the spill completely with an inert, non-combustible absorbent such as dry sand, diatomaceous earth, or vermiculite [[4]]().

• Neutralization & Recovery: Using non-sparking tools, sweep the absorbed material into a dry, sealable polyethylene container.

• Validation: Hold a strip of pH paper moistened with distilled water in the air above the spill zone. If the paper turns red, HCl vapors are still present, indicating incomplete cleanup.

Disposal & Quenching Plan

Never dispose of neat 5-Bromofuran-3-carbonyl chloride directly into waste streams. It must be deliberately quenched to neutralize its reactivity.

• Preparation: In a fume hood, prepare a large wide-mouth beaker containing a 1:1 mixture of crushed ice and saturated aqueous sodium bicarbonate (

  ).

• Addition: Slowly add the residual 5-Bromofuran-3-carbonyl chloride (or contaminated solvent) dropwise to the vigorously stirred ice/bicarbonate mixture.

  • Causality: The ice bath absorbs the severe exothermic heat of hydrolysis, preventing solvent boil-off. The

    immediately neutralizes the formed HCl, preventing toxic gas release 1.

• Validation: Quenching is complete when the addition of further reagent produces no localized effervescence (

  bubbling) and the solution pH remains mildly basic (pH 8).

• Final Disposal: Transfer the neutralized aqueous layer to the appropriate halogenated aqueous waste container 7.

Workflow Visualization

Operational workflow for handling and quenching 5-Bromofuran-3-carbonyl chloride.

References

• [6] Acetyl chloride - Safety Data Sheet, Geneseo. Available at: [Link]

• [4] Material Safety Data Sheet - 3-Furoyl chloride, Cole-Parmer. Available at: [Link]

• [3] 3-Furoyl chloride | C5H3ClO2, PubChem. Available at:[Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. 3-Furoyl chloride | C5H3ClO2 | CID 2776123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. geneseo.edu [geneseo.edu]
• 7. chemicalbook.com [chemicalbook.com]